2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

• CAS: 2060061-98-3

Core Science & Biosynthesis

Technical Whitepaper: Safety, Toxicity, and Handling of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride in Medicinal Chemistry

Executive Summary

In modern drug discovery, the incorporation of fluorine atoms is a well-established strategy to modulate the physicochemical properties of bioactive molecules, including lipophilicity, conformational bias, and metabolic stability[1]. 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) is a highly specialized fluorinated aniline derivative utilized as a versatile building block for synthesizing complex active pharmaceutical ingredients (APIs)[2].

As a Senior Application Scientist, I emphasize that while the gem-difluoroethyl moiety provides excellent metabolic shielding at the alkyl site, the primary aniline core presents distinct toxicological challenges. This whitepaper synthesizes the Safety Data Sheet (SDS) parameters, the underlying mechanistic toxicity profile, and field-proven protocols for handling this compound safely during synthetic workflows such as Buchwald-Hartwig aminations[1].

Chemical Identity & Physicochemical Profiling

Understanding the physical state of a compound is the first step in risk mitigation. The hydrochloride salt form of this aniline is specifically engineered to improve ambient stability and reduce the high vapor pressure typically associated with free-base anilines. However, this salt formation converts the hazard from a volatile liquid/oil to a fine, potentially aerosolizable dust.

Table 1: Physicochemical Identifiers

Property	Value	Causality / Implication for Handling
Chemical Name	2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride	Core scaffold for cross-coupling reactions.
CAS Number	2060061-98-3	Primary regulatory identifier[3].
Molecular Formula	C8H9ClF3N	Halogenated nature requires specific waste segregation[4].
Molecular Weight	211.61 g/mol	Low molecular weight; highly bioavailable[4].
Physical State	Solid (Hydrochloride Salt)	Prone to static charge; requires anti-static weighing tools.

Toxicity Profile & Mechanistic Hazards

The hazard profile of 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride is classified under several critical Global Harmonized System (GHS) categories[3]. The toxicity is not merely a function of irritation, but is deeply rooted in the hepatic metabolism of the aniline moiety.

GHS Hazard Classifications

• Acute Tox. 4 (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or inhaled[3]. Anilines are highly lipophilic and rapidly penetrate the stratum corneum.

• Skin Irrit. 2 (H315) & Eye Irrit. 2A (H319): Causes skin and serious eye irritation[3]. The acidic nature of the hydrochloride salt exacerbates local tissue irritation upon contact with moisture (sweat/tears).

• STOT SE 3 (H336): May cause drowsiness or dizziness[3]. This indicates central nervous system (CNS) depression, a common systemic effect of acute aniline exposure.

Mechanistic Pathway of Aniline Toxicity

The systemic toxicity of this compound is driven by Cytochrome P450 (CYP450) mediated N-hydroxylation. While the fluorine substitutions protect the aromatic ring from rapid electrophilic attack, the primary amine remains vulnerable. Oxidation yields an N-hydroxylamine intermediate, which auto-oxidizes into a highly reactive nitrosoarene. This species interacts with hemoglobin, oxidizing Fe(II) to Fe(III), resulting in methemoglobinemia—a condition where red blood cells lose their oxygen-carrying capacity.

Figure 1: CYP450-mediated metabolic activation pathway for fluorinated anilines.

Field-Proven Handling & Experimental Protocols

To ensure scientific integrity and operator safety, protocols must be self-validating. Do not rely on assumptions regarding ventilation or PPE efficacy.

Protocol 1: Safe Weighing and Solubilization Workflow

Because this compound is a hydrochloride salt, it is prone to electrostatic dispersion. The following protocol is designed for the preparation of a 0.5 M stock solution for a Buchwald-Hartwig amination[1].

Step 1: Environmental Validation

• Action: Verify the chemical fume hood face velocity is between 80–120 feet per minute (fpm).

• Validation: Check the digital monitor; use a Kimwipe taped to the sash to visually confirm inward directional airflow.

Step 2: PPE Verification

• Action: Don standard laboratory attire, safety goggles, and double nitrile gloves .

• Causality: Nitrile provides a temporary barrier against anilines, but breakthrough times can be short. Double gloving allows immediate removal of the outer glove if contamination occurs (H312 mitigation)[3].

Step 3: Static Mitigation & Weighing

• Action: Discharge static from the spatulas using an anti-static gun (Zerostat). Weigh the required mass of 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride directly into a pre-tared, sealable reaction vial.

• Causality: Preventing static cling prevents aerosolization of the toxic dust, directly mitigating inhalation risks (H332)[3].

Step 4: Solubilization

• Action: Add the reaction solvent (e.g., anhydrous 1,4-dioxane or toluene) directly to the sealed vial via syringe through a septum.

• Validation: Ensure complete dissolution visually before transferring the vial to the reaction block. The compound is now in the liquid phase, eliminating dust hazards.

Protocol 2: Spill Response and Decontamination

Anilines bind strongly to surfaces and can pose a secondary exposure risk.

Step 1: Containment

• Action: Cover the solid spill with damp paper towels (using water or a mild acidic solution like 1% HCl).

• Causality: Dampening the powder prevents aerosolization. The acidic environment ensures the compound remains in its ionized (salt) form, which is less volatile and less skin-permeable than the free base.

Step 2: Chemical Quenching & Cleanup

• Action: Wipe the area with the damp towels. Follow up by washing the surface with a 10% bleach solution, followed by soap and water.

• Validation: Dispose of all contaminated towels in a designated, sealed hazardous waste container labeled "Halogenated Aniline Solid Waste."

Figure 2: Standard operating procedure for the safe handling and synthetic application.

Summary Table of GHS Precautionary Measures

To synthesize the hazard data into actionable laboratory practices, refer to the table below mapping the specific hazard codes[3] to required laboratory actions.

Table 2: Hazard Mitigation Matrix

Hazard Code	Description	Required Engineering Control / PPE
H302	Harmful if swallowed	Strict prohibition of food/drink in the lab. Wash hands post-handling.
H312	Harmful in contact with skin	Double nitrile gloves, lab coat with knit cuffs. Immediate glove change upon contact.
H332	Harmful if inhaled	Handle powders exclusively in a certified fume hood or glovebox.
H315 / H319	Skin / Eye Irritation	Chemical splash goggles (not just safety glasses).
H336	May cause drowsiness	Ensure adequate room ventilation (minimum 6-10 air changes per hour).

References

• NextSDS. "2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information." NextSDS Chemical Database.
• Sapphire Bioscience / Biosynth. "2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride | Sapphire Bioscience." Sapphire Bioscience Product Catalog.
• Benchchem. "3-(1,1-Difluoroethyl)-4-fluoroaniline - Benchchem." Benchchem Chemical Database.

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A Comprehensive Technical Guide to the Thermodynamic Stability of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Abstract

This in-depth technical guide provides a comprehensive framework for assessing the thermodynamic stability of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride, a novel fluorinated aniline derivative of interest in pharmaceutical development. As specific stability data for this compound is not yet widely available, this document serves as a first-principles guide for researchers, scientists, and drug development professionals. It outlines a systematic approach, from theoretical considerations based on its chemical structure to detailed experimental protocols for thermal analysis and forced degradation studies. By synthesizing established methodologies with insights into the behavior of related halogenated and aniline-based active pharmaceutical ingredients (APIs), this guide equips research and development teams with the necessary tools to thoroughly characterize the stability profile of this and similar molecules, ensuring the integrity, safety, and efficacy of potential drug products.

Introduction: The Critical Role of Stability in Drug Development

The journey of a new chemical entity (NCE) from discovery to a marketable drug product is fraught with challenges, chief among them ensuring its stability. Thermodynamic stability, the tendency of a compound to exist in its lowest energy state, is a critical quality attribute that dictates a drug's shelf-life, bioavailability, and ultimately, its safety and efficacy. For hydrochloride salts of active pharmaceutical ingredients (APIs), this is of particular importance as they are frequently utilized to enhance solubility and bioavailability.[1][2] However, the introduction of a salt form can also introduce new stability challenges.[3][4]

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS No. 2060061-98-3) is a fluorinated aniline derivative with potential applications in medicinal chemistry.[5] The presence of multiple fluorine atoms and an aniline core suggests a unique electronic and steric environment that necessitates a thorough and bespoke stability assessment. This guide will provide a robust framework for such an assessment.

Theoretical Stability Considerations: A Molecular Perspective

The chemical structure of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride offers several clues to its potential stability profile:

• The Aniline Core: Anilines are susceptible to oxidation, which can lead to the formation of colored impurities, including nitroso and nitro compounds, or polymerization.[6] This process can be accelerated by exposure to light and air.

• Fluorine Substitution: The presence of a fluorine atom on the aromatic ring and a difluoroethyl group can influence the molecule's stability. While the strong carbon-fluorine bond generally imparts thermal stability, fluorine substitution can also activate the molecule towards certain degradation pathways. Increased fluorine substitution has been shown to affect the biodegradability and reactivity of fluoroanilines.[7]

• The Hydrochloride Salt: The hydrochloride salt enhances aqueous solubility, a desirable trait for many APIs.[8] However, it also introduces the possibility of dissociation and, under high-temperature conditions, the potential loss of hydrogen chloride gas.[3] The presence of the chloride ion could also influence degradation pathways.

Based on these structural features, potential degradation pathways for 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride could include oxidation of the aniline moiety, hydrolysis, and photodecomposition.[6][9]

Experimental Assessment of Thermodynamic Stability: A Multi-faceted Approach

A comprehensive evaluation of thermodynamic stability requires a combination of thermal analysis and forced degradation studies.

Initial Physicochemical Characterization

Before initiating stability studies, a thorough physicochemical characterization of the initial batch of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is essential. This provides a baseline against which to compare samples subjected to stress conditions.

Parameter	Method	Purpose
Appearance	Visual Inspection	To detect any changes in color or physical form.
Identity	FTIR, 1H NMR, 13C NMR	To confirm the molecular structure.
Purity	HPLC-UV	To quantify the initial purity and detect any existing impurities.
Moisture Content	Karl Fischer Titration	To determine the amount of water present, which can influence hydrolytic stability.
Solubility	Equilibrium Solubility Method	To determine solubility in various solvents, which is important for formulation development.

Thermal Analysis

Thermal analysis techniques are indispensable for probing the solid-state stability of a compound.[10]

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[10] It is used to determine melting point, phase transitions, and decomposition events.

Experimental Protocol for DSC:

• Accurately weigh 2-5 mg of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride into a hermetically sealed aluminum pan.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample from ambient temperature (e.g., 25 °C) to a temperature beyond its expected decomposition (e.g., 300 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen purge.[10]

• Analyze the resulting thermogram for endothermic events (melting) and exothermic events (decomposition).[10]

TGA measures the change in mass of a sample as a function of temperature.[10] It is used to determine the onset of thermal decomposition and to quantify mass loss associated with degradation or desolvation.

Experimental Protocol for TGA:

• Accurately weigh 5-10 mg of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride into a ceramic or platinum TGA pan.

• Place the sample pan into the TGA furnace.

• Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen purge.[10]

• Analyze the resulting TGA curve (mass vs. temperature) to identify the temperature at which mass loss begins and the total mass lost.[10]

Caption: Workflow for Thermal Stability Assessment.

Forced Degradation Studies

Forced degradation (or stress testing) is crucial for identifying potential degradation products and pathways, which is essential for developing stability-indicating analytical methods.[6] The goal is to achieve 5-20% degradation of the API.[6]

Workflow for Forced Degradation Studies:

Caption: General Workflow for Forced Degradation Studies.

Protocol:

• Prepare solutions of the compound (e.g., 1 mg/mL) in 0.1 N HCl, 0.1 N NaOH, and purified water.

• Incubate the solutions at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24, 48, 72 hours).

• At each time point, withdraw an aliquot, neutralize if necessary, and analyze by a stability-indicating HPLC method.

Causality: This study assesses susceptibility to acid and base-catalyzed hydrolysis, which could occur in the gastrointestinal tract or during formulation with acidic or basic excipients.

Protocol:

• Prepare a solution of the compound (e.g., 1 mg/mL) in a suitable solvent.

• Add a solution of hydrogen peroxide (e.g., 3% v/v).

• Store the solution at room temperature, protected from light, for a defined period.

• Analyze aliquots at various time points by HPLC.

Causality: Given the aniline core, this compound is likely susceptible to oxidation. This study mimics potential degradation due to atmospheric oxygen or oxidative impurities in excipients.

Protocol:

• Expose a solid sample and a solution of the compound to a controlled light source that provides both UV and visible light (e.g., in a photostability chamber).

• The total illumination should be not less than 1.2 million lux hours and the integrated near-ultraviolet energy not less than 200 watt hours/square meter.

• A dark control sample should be stored under the same conditions but protected from light.

• Analyze the samples by HPLC.

Causality: Many aromatic compounds, especially anilines, are light-sensitive.[6] This study is critical for determining appropriate packaging and storage conditions.

Protocol:

• Store solid samples of the compound at elevated temperatures (e.g., 60 °C, 80 °C) and controlled humidity (e.g., 75% RH).

• Analyze the samples at various time points for the appearance of degradation products and changes in physical properties.

Causality: This study provides information on the intrinsic stability of the solid form and helps to predict shelf-life under various climatic conditions.

Data Interpretation and Reporting

The data from these studies should be compiled to create a comprehensive stability profile.

Study	Key Data to Report	Interpretation
DSC	Onset of melting, peak melting temperature, enthalpy of fusion, onset of decomposition.	Provides information on the melting behavior and thermal stability. A sharp melting peak indicates high purity.
TGA	Onset of mass loss, percentage of mass loss at different temperatures.	Indicates the temperature at which the compound begins to degrade and whether the degradation occurs in single or multiple steps.
Forced Degradation	Percentage of degradation under each stress condition, number and relative amounts of degradation products, mass balance.	Identifies the conditions under which the compound is unstable and reveals the major degradation pathways.

A crucial aspect of interpreting forced degradation data is the mass balance. The sum of the assay value of the parent compound and the levels of all degradation products should ideally be close to 100% of the initial assay value.

Potential Stabilization Strategies

Should the stability assessment reveal significant degradation, several strategies can be employed:

• pH Control: For formulations, buffering the pH to a range where the compound is most stable can mitigate hydrolytic degradation.

• Antioxidants: The inclusion of antioxidants in a formulation can prevent oxidative degradation.

• Light-Resistant Packaging: If the compound is found to be photosensitive, packaging in amber vials or other light-blocking containers is necessary.[6]

• Moisture Protection: For hygroscopic or moisture-sensitive compounds, storage in a dry environment and the use of desiccants is recommended.[6]

• Polymorph Screening: Different crystalline forms (polymorphs) of a compound can have different stabilities. A polymorph screen may identify a more stable solid form.

Conclusion

The thermodynamic stability of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is a critical determinant of its potential as a pharmaceutical candidate. While specific experimental data is not yet in the public domain, a systematic and scientifically rigorous approach, as outlined in this guide, will enable a thorough characterization of its stability profile. By understanding the intrinsic stability of the molecule and its degradation pathways, researchers can make informed decisions regarding its development, leading to the design of safe, effective, and stable drug products. The principles and protocols detailed herein provide a robust foundation for this essential investigation.

References

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• BenchChem. (2025). Stability issues and degradation of 4-(3-Chloro-4-fluorophenyl)aniline. Benchchem.
• Wang, J., Zhang, Y., Wang, J., & He, J. (2015). Aerobic degradation study of three fluoroanilines and microbial community analysis: the effects of increased fluorine substitution. PubMed.
• ECHA. (n.d.). 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride. European Chemicals Agency.
• Patsnap. (2025). Hydrochloric Acid Stability Requirements in Development Phases.
• Thakuria, R., & Nangia, A. (2011). Salt Selection in Drug Development. Pharmaceutical Technology.
• Adesina, S. K., Faya, M., & Marnewick, J. L. (2023).
• Kumar, L., & Singh, S. (2016).
• Cambrex. (2019). Screening and Formulating Drugs as Salts to Improve API Performance. Pharmaceutical Technology.

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Exact mass and molecular weight of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

An In-Depth Technical Guide to the Exact Mass and Molecular Weight of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of two fundamental chemical properties of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS No: 2060061-98-3): its exact mass and its molecular weight. Addressed to professionals in research and drug development, this document delineates the theoretical basis for each value, provides step-by-step calculations, and outlines an authoritative experimental protocol for the empirical determination of the compound's exact mass using high-resolution mass spectrometry (HRMS). By clarifying the distinction between these two crucial mass parameters, this guide aims to enhance analytical precision and support the unambiguous structural elucidation and characterization of this and other novel chemical entities.

Introduction: The Critical Distinction Between Two Mass Concepts

In the rigorous landscape of chemical analysis and pharmaceutical development, the terms "exact mass" and "molecular weight" are often used, yet they represent distinct concepts with different applications. Understanding this distinction is paramount for accurate substance identification, structural confirmation, and compliance with regulatory standards.

• Exact Mass (or Monoisotopic Mass) is a calculated value representing the mass of a molecule composed exclusively of the most abundant naturally occurring stable isotope of each constituent element. It is a discrete, theoretical value that is experimentally verified using high-resolution mass spectrometry (HRMS). This measurement is fundamental to determining the elemental composition of a molecule with high confidence.

• Molecular Weight (or Average Molecular Mass) is also a calculated value, but it represents the weighted average of the masses of all naturally occurring isotopes of each element in a molecule, factored by their relative abundances. This is the value used in stoichiometric calculations for bulk materials and is typically what is listed on a chemical's certificate of analysis.[1]

This guide will dissect these concepts using 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride as a case study, providing both the theoretical foundation and practical experimental guidance.

Chemical Identity of the Analyte

To establish a clear basis for our calculations, we first define the chemical identity of the target compound.

• Chemical Name: 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

• CAS Number: 2060061-98-3[2][3]

• Molecular Formula: C₈H₉ClF₃N[2][4]

• Chemical Structure: (Note: This is a representative structure. The protonation site on the aniline nitrogen is shown in its hydrochloride salt form.)

Theoretical Mass Calculations

The foundation of mass determination lies in accurate theoretical calculations derived from the molecular formula and the fundamental properties of the constituent atoms.

Calculation of Exact Mass (Monoisotopic Mass)

The exact mass is calculated by summing the masses of the most abundant stable isotopes of each element in the molecule. This value corresponds to the most intense peak (the monoisotopic peak) in the isotopic distribution pattern observed in a high-resolution mass spectrum.

For our compound, C₈H₉ClF₃N, we use the masses of ¹²C, ¹H, ³⁵Cl, ¹⁹F, and ¹⁴N. Fluorine is monoisotopic, meaning it naturally exists as only one isotope, ¹⁹F.[5][6]

Table 1: Monoisotopic Masses of the Most Abundant Stable Isotopes

Element	Isotope	Isotopic Mass (Da)	Source
Carbon	¹²C	12.00000000	[7][8]
Hydrogen	¹H	1.00782503	[9]
Chlorine	³⁵Cl	34.96885269	[10][11]
Fluorine	¹⁹F	18.99840316	[12]

| Nitrogen | ¹⁴N | 14.00307400 |[13] |

Calculation: Exact Mass = (8 × Mass of ¹²C) + (9 × Mass of ¹H) + (1 × Mass of ³⁵Cl) + (3 × Mass of ¹⁹F) + (1 × Mass of ¹⁴N) Exact Mass = (8 × 12.00000000) + (9 × 1.00782503) + (1 × 34.96885269) + (3 × 18.99840316) + (1 × 14.00307400) Exact Mass = 96.00000000 + 9.07042527 + 34.96885269 + 56.99520948 + 14.00307400 Exact Mass = 211.03756144 Da

Calculation of Molecular Weight (Average Molecular Mass)

The molecular weight is calculated using the standard atomic weight of each element, which is the weighted average of the masses of its naturally occurring isotopes.[1][14] This value is essential for preparing solutions of known molarity and for other stoichiometric calculations involving macroscopic quantities of the substance.

Table 2: Standard Atomic Weights of Constituent Elements

Element	Standard Atomic Weight ( g/mol )	Source
Carbon	12.011	[15]
Hydrogen	1.008	[16][17]
Chlorine	35.45	[10][18]
Fluorine	18.99840316	[5][12]

| Nitrogen | 14.007 |[19][20] |

Calculation: Molecular Weight = (8 × Atomic Weight of C) + (9 × Atomic Weight of H) + (1 × Atomic Weight of Cl) + (3 × Atomic Weight of F) + (1 × Atomic Weight of N) Molecular Weight = (8 × 12.011) + (9 × 1.008) + (1 × 35.45) + (3 × 18.99840316) + (1 × 14.007) Molecular Weight = 96.088 + 9.072 + 35.45 + 56.99520948 + 14.007 Molecular Weight = 211.612 g/mol

This calculated value aligns with the molecular weight provided by commercial suppliers.[2][4]

Summary of Calculated Mass Data

The distinct, calculated values for 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride are summarized below for direct comparison.

Table 3: Comparison of Exact Mass and Molecular Weight

Parameter	Calculated Value	Unit	Primary Application
Exact Mass	211.03756	Da (Daltons)	Elemental Composition Determination (HRMS)

| Molecular Weight | 211.61 | g/mol | Stoichiometry, Bulk Material Handling |

Experimental Determination of Exact Mass via HRMS

The theoretical exact mass must be confirmed experimentally to verify the elemental composition of a synthesized compound. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose, as it can measure mass-to-charge ratios (m/z) to a precision of a few parts-per-million (ppm).

Causality Behind Experimental Choices

• Ionization Technique: Electrospray ionization (ESI) is selected as it is a soft ionization method ideal for polar, thermally labile molecules like aniline derivatives, minimizing fragmentation and preserving the molecular ion.

• Mass Analyzer: A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass analyzer is preferred for its high resolving power and mass accuracy, which are essential for distinguishing the target ion from isobaric interferences.

• Calibration: External and internal calibration are crucial. An external calibrant establishes the initial mass accuracy across a wide range, while an internal calibrant (a lock mass) corrects for minor instrument drift during the analysis, ensuring sub-ppm mass accuracy.

Detailed Experimental Protocol

• Sample Preparation:

  • Prepare a stock solution of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride at 1 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to a final concentration of 1-10 µg/mL. The acidic mobile phase ensures the aniline nitrogen remains protonated, promoting the formation of the [M+H]⁺ ion.

• Instrument Calibration:

  • Perform an external mass calibration of the HRMS instrument according to the manufacturer's protocol using a certified calibration solution. Ensure the calibration is valid for the positive ion mode and covers the m/z range of the target analyte (~212 Da).

• LC-HRMS Setup (Optional but Recommended):

  • LC System: A UHPLC system is coupled to the HRMS.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A shallow gradient (e.g., 5% to 95% B over 5 minutes) to ensure the compound elutes as a sharp peak.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1-5 µL.

• HRMS Data Acquisition:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full Scan MS (or TOF-MS) mode.

  • Mass Range: m/z 100-500.

  • Resolution: Set to >20,000 FWHM (Full Width at Half Maximum).

  • Lock Mass: Enable a continuous infusion of a known internal calibrant (e.g., a specific ion from the ESI tuning mix or a known background ion like leucine-enkephalin) to ensure real-time mass correction.

• Data Analysis:

  • Extract the full scan mass spectrum for the chromatographic peak corresponding to the analyte.

  • Identify the monoisotopic peak for the protonated molecule, [M+H]⁺. The free base has the formula C₈H₈F₃N, so its exact mass is 211.03756 (for the HCl salt) - 1.007825 (H) - 34.968853 (Cl) = 175.06088 Da. The expected [M+H]⁺ ion for the free base would be 175.06088 + 1.007825 = 176.06871 Da .

  • Measure the m/z value of this peak with at least four decimal places.

  • Calculate the mass error in parts-per-million (ppm) using the formula: ppm Error = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] × 10⁶

  • A mass error of < 5 ppm is considered strong evidence for the proposed elemental composition.

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of exact mass.

Conclusion

The precise determination of mass is a cornerstone of chemical characterization. For 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride, the molecular weight is correctly calculated as 211.61 g/mol , a value indispensable for stoichiometric operations in the laboratory. In contrast, its exact mass is calculated as 211.03756 Da , a high-precision value that serves as the theoretical benchmark for structural confirmation. The experimental verification of this exact mass via high-resolution mass spectrometry provides definitive evidence of the compound's elemental composition, a critical step in the journey of any chemical entity from discovery to application. Adhering to the principles and protocols outlined in this guide ensures that researchers can confidently and accurately characterize their molecules of interest.

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• IUPAC Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Nitrogen. Retrieved March 17, 2026, from [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Carbon. Retrieved March 17, 2026, from [Link]

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• ChemLin. (2022, December 12). Nitrogen Isotopes - List and Properties. Retrieved March 17, 2026, from [Link]

• Chemistry LibreTexts. (2023, May 3). 10.3: Isotopes of Hydrogen. Retrieved March 17, 2026, from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Atomic Weights and Isotopic Compositions for Nitrogen. Retrieved March 17, 2026, from [Link]

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• National Institute of Standards and Technology (NIST). (n.d.). Atomic Weights and Isotopic Compositions for Fluorine. Retrieved March 17, 2026, from [Link]

• CK-12 Foundation. (n.d.). What is the average atomic mass of hydrogen? Retrieved March 17, 2026, from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Atomic Weights and Isotopic Compositions for Fluorine (All Isotopes). Retrieved March 17, 2026, from [Link]

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• ChemLin. (2024, October 20). Fluorine-19 - isotopic data and properties. Retrieved March 17, 2026, from [Link]

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Protocols & Analytical Methods

Using 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride as an intermediate in API synthesis

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery. Specifically, the use of 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) as an Active Pharmaceutical Ingredient (API) intermediate offers profound advantages in modulating the pharmacokinetic and pharmacodynamic profiles of lead compounds.

The Bioisosteric Advantage

The gem-difluoroethyl moiety is frequently employed as a bioisosteric replacement for ethyl or methoxy groups[1]. While standard alkyl groups are highly susceptible to Cytochrome P450 (CYP450) mediated oxidation (often leading to rapid metabolic clearance via hydroxylation), the strong carbon-fluorine bonds in the difluoroethyl group provide severe electronic shielding. This modification significantly enhances metabolic stability, prolongs the biological half-life of the resulting API, and increases lipophilicity to improve membrane permeability[1].

Fig 1. Bioisosteric replacement pathway demonstrating CYP450 oxidative shielding.

Physicochemical Properties & Reactivity Profile

Handling fluorinated anilines requires an understanding of their unique electronic environments. The position of the 1,1-difluoroethyl group drastically alters the reactivity of the primary amine[1].

When the difluoroethyl group is located at the 2-position (ortho to the amine), it introduces massive steric hindrance. Combined with the strong electron-withdrawing inductive effects of both the ortho-difluoroethyl and para-fluoro groups, the nucleophilicity of the amine is significantly decreased compared to its positional isomers[1].

To mitigate the oxidative degradation common in electron-deficient anilines, this intermediate is supplied and stored as a hydrochloride salt (MW: 211.61 g/mol )[2]. The salt form ensures long-term shelf stability but necessitates a deliberate free-basing step prior to any coupling reactions.

Quantitative Isomeric Comparison

The following table summarizes the physicochemical and reactivity differences between standard aniline and its difluoroethyl-fluorinated isomers, highlighting the unique challenges posed by the 2-substituted variant.

Compound	MW ( g/mol )	Est. pKa	Amine Nucleophilicity	Ring Activation	Primary Synthetic Challenge
Aniline (Reference)	93.13	4.60	High	Activated	Over-reactivity / Oxidation
3-(1,1-Difluoroethyl)-4-fluoroaniline	175.15	~3.2	Moderate	Moderately Deactivated	Standard coupling conditions
2-(1,1-Difluoroethyl)-4-fluoroaniline HCl	211.61	~2.5	Low	Strongly Deactivated	Severe ortho-steric blocking

Experimental Workflow: Synthesis of API Amide Intermediates

Because the amino group of 2-(1,1-difluoroethyl)-4-fluoroaniline is sterically hindered and electronically deactivated[1], standard nucleophilic acyl substitution reactions (e.g., using EDC/HOBt) often result in poor yields or require harsh conditions that degrade the starting materials.

To overcome this, the following protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), which forms a highly reactive HOAt ester capable of penetrating the steric shield of the ortho-difluoroethyl group.

Fig 2. Optimized synthetic workflow for amide coupling utilizing the sterically hindered aniline.

Protocol: HATU-Mediated Amidation

Objective: To couple 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride with a carboxylic acid to form a stable amide bond, a fundamental transformation in synthesizing N-aryl amide API derivatives[1].

Reagents Required:

• 2-(1,1-Difluoroethyl)-4-fluoroaniline HCl (1.0 eq)[3]

• Target Carboxylic Acid (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Free-Basing (Liberating the Nucleophile):

  • Action: Suspend the 2-(1,1-difluoroethyl)-4-fluoroaniline HCl salt (1.0 eq) in anhydrous DCM. Add 1.5 eq of DIPEA. Stir at room temperature (20-25°C) for 15 minutes.

  • Causality & Self-Validation: The HCl salt is entirely insoluble in DCM and non-nucleophilic. The addition of DIPEA neutralizes the salt. Validation Check: Observe the reaction flask; the cloudy suspension will transition to a clear, homogenous solution, physically confirming the successful liberation of the free amine.

• Electrophilic Activation (Overcoming Steric Hindrance):

  • Action: In a separate, dry round-bottom flask, dissolve the carboxylic acid (1.1 eq) in anhydrous DCM. Add HATU (1.2 eq) followed by the remaining DIPEA (1.5 eq). Stir for 10 minutes.

  • Causality: HATU rapidly converts the carboxylic acid into an active HOAt ester. This intermediate is significantly more reactive than standard OAt or OBt esters, which is an absolute requirement to force the reaction past the steric bulk of the gem-difluoroethyl group located at the 2-position.

• Nucleophilic Acyl Substitution:

  • Action: Transfer the activated HOAt ester solution dropwise into the flask containing the free-based aniline. Attach a reflux condenser and heat the reaction to 40°C for 12 to 18 hours.

  • Causality: The deactivated nature of the aniline ring means room-temperature coupling will stall. Gentle reflux provides the necessary activation energy without causing thermal degradation of the fluorinated species.

• Reaction Monitoring (Trustworthiness Check):

  • Action: Monitor the reaction progress via LC-MS.

  • Validation Check: Look for the disappearance of the free aniline mass (m/z 176 [M+H]+). Do not rely solely on TLC, as the starting aniline and the resulting amide often have similar Rf values in standard Hexanes/EtOAc solvent systems due to their high lipophilicity.

• Workup & Purification:

  • Action: Once complete, quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to protonate and remove any unreacted aniline and excess DIPEA), followed by a brine wash. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

References

• Title: 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

• 1. 3-(1,1-Difluoroethyl)-4-fluoroaniline Supplier [benchchem.com]
• 2. 343770 | Sigma-Aldrich [sigmaaldrich.com]
• 3. nextsds.com [nextsds.com]

Application Note: Overcoming Steric and Electronic Deactivation in Amide Bond Formation using 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Substrate Focus: 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3)

Introduction & Mechanistic Challenges

Amide bond formation is the most frequently executed reaction in medicinal chemistry. However, coupling carboxylic acids with highly deactivated and sterically hindered anilines remains a formidable challenge [1]. The substrate 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride presents a "perfect storm" of synthetic difficulties due to three compounding factors:

• Steric Hindrance (The Ortho Effect): The bulky 1,1-difluoroethyl group at the ortho position creates a significant steric shield around the amine nitrogen, physically blocking the approach of bulky activated ester intermediates (such as those formed by HOBt or HOAt) [1].

• Electronic Deactivation: The aniline nitrogen lone pair is strongly deactivated by the combined inductive electron-withdrawing effects (-I) of both the ortho 1,1-difluoroethyl group and the para fluorine atom. This drastically reduces the nucleophilicity of the amine [2].

• Salt Form Stoichiometry: The substrate is supplied as a hydrochloride salt. Failure to adequately liberate the free base in situ before the coupling event is a primary cause of reaction failure.

Standard coupling conditions (e.g., EDC/HOBt or HATU with standard equivalents of base) frequently stall at the activated ester stage because the deactivated amine is simply not nucleophilic enough to attack the bulky intermediate [4]. To achieve high conversions, the synthetic strategy must pivot to generating highly electrophilic, sterically unencumbered intermediates (like acid chlorides or acyl fluorides) or utilizing thermodynamically driven reagents like T3P [2][3].

Strategic Decision Workflow

Choosing the correct activation strategy depends primarily on the nature of the carboxylic acid partner. If the acid contains sensitive functional groups or epimerization-prone chiral centers, harsh methods (like acid chlorides) must be avoided in favor of T3P or Acyl Fluoride generation [3].

Figure 1: Decision matrix for selecting the optimal amide coupling protocol based on substrate sensitivity.

Comparative Data: Reagent Selection

The following table summarizes the expected performance of various coupling strategies when applied to highly deactivated, ortho-substituted fluorinated anilines based on established literature precedents [1][2][4].

Coupling Method	Activating Reagent	Base	Temp	Epimerization Risk	Expected Yield
Standard Uronium	HATU / HOAt	DIPEA (3 eq)	RT to 50°C	Low	< 20% (Often stalls)
Carbodiimide + Additive	EDC / DMAP (cat.)	Pyridine	60°C	Moderate	30% - 50%
Acyl Fluoride	BTFFH or DAST	DIPEA (4 eq)	RT to 50°C	Low	65% - 85%
Phosphonic Anhydride	T3P (50% in EtOAc)	Pyridine or DIPEA	80°C	Very Low	70% - 90%
Acid Chloride	Oxalyl Chloride / DMF	DIPEA (3 eq)	RT	High	80% - 95%

Reaction Mechanism & Causality

To bypass the steric bulk of the 1,1-difluoroethyl group, the activated carboxylic acid intermediate must be as small and electrophilic as possible.

Acyl fluorides (generated in situ by BTFFH) are significantly more stable to hydrolysis than acid chlorides but are highly reactive toward amines. Their small atomic radius allows them to penetrate the steric shield of the ortho-substituent [2]. Alternatively, T3P converts the carboxylic acid into a highly reactive mixed anhydride. The irreversible nature of the leaving group (a water-soluble phosphonic acid byproduct) drives the reaction forward even with poor nucleophiles [3].

Figure 2: Mechanistic pathway highlighting the critical generation of a low-steric-profile electrophile.

Detailed Experimental Protocols

Note: In all protocols below, the stoichiometry accounts for the hydrochloride salt of the aniline. An extra 1.0 equivalent of base is explicitly included to neutralize the HCl and liberate the free nucleophile.

Protocol A: The Acid Chloride Method (For Robust Substrates)

Use this method when the carboxylic acid contains no epimerization-prone chiral centers and is stable to harsh conditions.

• Activation: In an oven-dried flask under N₂, dissolve the carboxylic acid (1.2 eq) in anhydrous Dichloromethane (DCM) (0.2 M).

• Add a catalytic amount of anhydrous DMF (2-3 drops).

• Cool the mixture to 0°C. Dropwise, add Oxalyl Chloride (1.5 eq).

• Remove the ice bath and stir at room temperature (RT) for 2 hours, or until gas evolution ceases.

• Concentrate the mixture under reduced pressure to remove excess oxalyl chloride. Re-dissolve the resulting acid chloride in anhydrous DCM.

• Coupling: In a separate flask, dissolve 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (1.0 eq) in anhydrous DCM. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 10 minutes to liberate the free base.

• Cool the amine solution to 0°C and dropwise add the acid chloride solution.

• Allow the reaction to warm to RT and stir for 4-12 hours. Monitor by LC-MS.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer with 1N HCl, then brine. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: T3P-Mediated High-Temperature Coupling (For Sensitive Substrates)

T3P® (Propylphosphonic anhydride) is the reagent of choice for preventing epimerization while forcing the coupling of deactivated anilines [3].

• Preparation: In a microwave vial or sealed tube, combine the carboxylic acid (1.2 eq) and 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (1.0 eq).

• Add anhydrous Ethyl Acetate (EtOAc) or DMF (0.2 M) depending on substrate solubility.

• Add Pyridine or DIPEA (4.0 eq). Expert insight: Pyridine often acts as a superior nucleophilic catalyst in T3P reactions compared to DIPEA.

• Activation: Add T3P (50% solution in EtOAc or DMF) (2.0 eq).

• Heating: Seal the vessel and heat the reaction to 80°C for 16-24 hours. (Standard RT conditions will likely stall with this specific aniline).

• Workup: Cool to RT. Dilute with EtOAc. Wash extensively with water (to remove T3P byproducts), followed by saturated NaHCO₃, 1N HCl, and brine. Dry over MgSO₄ and concentrate.

Protocol C: Acyl Fluoride Generation via BTFFH

Acyl fluorides provide an excellent balance of high reactivity and mild conditions, ideal for highly hindered systems where acid chlorides are too harsh [1][2].

• Activation: In a dry flask under N₂, dissolve the carboxylic acid (1.3 eq) and BTFFH (Fluoro-N,N,N′,N′-tetramethylformamidinium hexafluorophosphate) (1.5 eq) in anhydrous DCM (0.15 M).

• Add DIPEA (4.5 eq). Stir the mixture for 30–45 minutes at RT. LC-MS can be used to confirm the complete conversion of the acid to the acyl fluoride.

• Coupling: Add 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (1.0 eq) directly to the reaction mixture in one portion.

• Stir at RT for 24 hours. If conversion is low, heat the mixture to 40°C.

• Workup: Dilute with DCM. Wash with saturated NaHCO₃, followed by brine. Dry over Na₂SO₄, concentrate, and purify via flash column chromatography.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC / NIH.[Link]

Scale-up synthesis methods for 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

Application Note: Scalable Synthesis and Process Optimization of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Prepared by: Senior Application Scientist, Process Chemistry & Scale-Up Division Target Audience: Process Chemists, Medicinal Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Executive Summary & Chemical Context

The incorporation of fluorine atoms, particularly the gem-difluoroethyl moiety, is a highly validated strategy in modern drug discovery to modulate metabolic stability, lipophilicity, and conformational bias[1]. 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) serves as a critical, highly functionalized building block for the synthesis of complex heterocyclic APIs, including kinase inhibitors and receptor antagonists[1][2].

Scaling up the synthesis of this compound presents two distinct chemical engineering challenges:

• Exothermic Deoxofluorination: The safe conversion of an acetyl group to a 1,1-difluoroethyl group on a multi-kilogram scale.

• Chemoselective Nitro Reduction: The reduction of the nitro group to an aniline free base without triggering the hydrodefluorination of the sensitive aromatic fluorine or the aliphatic difluoro group[3][4].

This application note details a self-validating, three-phase protocol designed for process safety, high atom economy, and stringent impurity control.

Synthetic Strategy and Mechanistic Pathway

The optimized route utilizes 1-(5-fluoro-2-nitrophenyl)ethan-1-one as the starting material. The sequence relies on the superior thermal stability of Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor® / BAST) over traditional DAST for the fluorination step, followed by a highly controlled catalytic hydrogenation using sulfided Platinum on Carbon (Pt/C).

Fig 1: Three-stage synthetic workflow for 2-(1,1-Difluoroethyl)-4-fluoroaniline HCl.

Phase 1: Deoxofluorination (Scale-Up Protocol)

Causality & Reagent Selection: Diethylaminosulfur trifluoride (DAST) is notorious for exothermic decomposition at relatively low temperatures, making it a severe hazard on a large scale[5]. We utilize Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®), which exhibits a significantly wider reaction window and predictable thermal behavior, initiating decomposition only above 140 °C[5][6]. This allows the reaction to be safely driven to completion at 80–90 °C[6].

Step-by-Step Methodology:

• Preparation: Charge a dry, nitrogen-purged, glass-lined reactor with 1-(5-fluoro-2-nitrophenyl)ethan-1-one (1.0 eq) and anhydrous dichloromethane (DCM) (10 vol).

• Reagent Addition: Cool the reactor to 0 °C. Slowly dose Deoxo-Fluor® (2.5 eq) via an addition funnel. Critical Control Parameter (CCP): Maintain the internal temperature below 10 °C during addition to manage the initial heat of mixing.

• Heating: Gradually heat the jacketed reactor to a gentle reflux (approx. 40 °C) for 12 hours. For recalcitrant substrates, solvent swap to neat Deoxo-Fluor or use a higher boiling solvent (e.g., DCE) and heat to 85 °C, ensuring the temperature strictly remains below 110 °C[6].

• Off-Gas Management: Ensure the reactor condenser is vented through an alkaline scrubber (10% NaOH) to neutralize the generated hydrogen fluoride (HF) gas[6].

• Quench: Cool the mixture to -5 °C. Transfer the reaction mixture slowly into a secondary quench vessel containing a vigorously stirred, pre-cooled (0 °C) biphasic mixture of saturated aqueous NaHCO3 and DCM. Caution: Deoxo-Fluor reacts exothermically with water, generating HF[6].

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield 2-(1,1-difluoroethyl)-4-fluoro-1-nitrobenzene.

Fig 2: Continuous off-gas mitigation and reverse-quench reactor configuration.

Phase 2: Chemoselective Nitro Reduction

Causality & Catalyst Selection: The primary failure mode in the reduction of fluorinated nitroarenes is hydrodefluorination (cleavage of the C-F bond)[3][4]. Standard Palladium on Carbon (Pd/C) is highly active but promotes extensive dehalogenation. To achieve chemoselectivity, we utilize sulfided Platinum on Carbon (Pt/C) . The sulfur partially poisons the catalyst, dampening its activity just enough to prevent C-F oxidative addition while maintaining excellent kinetics for nitro group reduction[4].

Step-by-Step Methodology:

• Setup: Charge a high-pressure Hastelloy autoclave with 2-(1,1-difluoroethyl)-4-fluoro-1-nitrobenzene (1.0 eq) dissolved in methanol (8 vol).

• Catalyst Loading: Add 5% Pt/C (sulfided) (0.05 eq by weight).

• Purging: Seal the autoclave. Purge the headspace with Nitrogen (3x 30 psi), followed by Hydrogen gas (3x 30 psi).

• Hydrogenation: Pressurize the reactor to 40 psi with H2. Stir vigorously at 25–30 °C. Monitor hydrogen uptake via a mass flow controller. The reaction is typically complete within 4–6 hours.

• Filtration: Vent the H2 gas and purge with N2. Filter the reaction mixture through a pad of Celite under a strict nitrogen atmosphere to remove the pyrophoric catalyst.

• Concentration: Concentrate the filtrate in vacuo to isolate the 2-(1,1-difluoroethyl)-4-fluoroaniline free base as a pale oil.

Phase 3: Hydrochloride Salt Formation

Causality & Isolation: Aniline free bases are susceptible to rapid oxidation (darkening) upon exposure to air and light. Converting the free base to the hydrochloride salt locks the amine lone pair, drastically improving the shelf-life, handling characteristics, and aqueous solubility required for downstream biological assays.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 2-(1,1-difluoroethyl)-4-fluoroaniline free base in anhydrous Methyl tert-butyl ether (MTBE) (5 vol).

• Salt Formation: Cool the solution to 0 °C. Dropwise, add 4.0 M HCl in 1,4-dioxane (1.1 eq) under vigorous stirring. A white to off-white precipitate will form immediately.

• Aging & Isolation: Allow the slurry to age at 0 °C for 1 hour to ensure complete crystallization. Filter the solid via a Buchner funnel, wash with cold MTBE (2x 2 vol), and dry in a vacuum oven at 40 °C for 12 hours.

Quantitative Data & Process Metrics

Process Stage	Key Reagents / Catalyst	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)	Key Quality Attribute (KQA)
1. Deoxofluorination	Deoxo-Fluor® (BAST), DCM	0 → 85	12	82%	> 95%	Absence of unreacted ketone.
2. Nitro Reduction	5% Pt/C (sulfided), H2 (40 psi)	25 - 30	5	94%	> 98%	< 0.5% hydrodefluorination impurities.
3. Salt Formation	4M HCl in Dioxane, MTBE	0	1	91%	> 99.5%	White crystalline solid; stable API intermediate.
Overall Process	-	-	-	~70%	> 99.5%	Ready for downstream coupling.

Sources

• 1. 3-(1,1-Difluoroethyl)-4-fluoroaniline Supplier [benchchem.com]
• 2. nextsds.com [nextsds.com]
• 3. 2-Fluoro-4-nitrotoluene | High-Purity Reagent | RUO [benchchem.com]
• 4. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note: Utilizing 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride in Next-Generation Agrochemical Development

Target Audience: Researchers, Discovery Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Chemical Rationale

The modern agrochemical industry relies heavily on targeted fluorination to design crop protection molecules with enhanced biological efficacy, superior metabolic stability, and favorable environmental safety profiles[1]. Among the most versatile advanced intermediates is 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3)[2].

As a Senior Application Scientist, I frequently recommend this specific building block for the synthesis of novel Succinate Dehydrogenase Inhibitor (SDHI) fungicides and N-aryl amide herbicides[3]. The strategic placement of fluorine in this molecule serves multiple critical functions:

• Bioisosteric Replacement: The ortho-gem-difluoroethyl group acts as a highly lipophilic bioisostere for methoxy or ethyl groups. It enhances the molecule's ability to penetrate the waxy cuticles of plant leaves and the lipophilic membranes of fungal pathogens.

• Metabolic Blockade: The presence of the para-fluorine atom and the ortho-difluoroethyl group blocks primary sites susceptible to cytochrome P450-mediated oxidative metabolism, significantly extending the half-life of the active ingredient in the field[3].

• Formulation Advantage: Utilizing the hydrochloride salt rather than the freebase oil prevents premature oxidation during storage and improves handling precision during high-throughput screening workflows[2].

Physicochemical Profiling & Reactivity

The introduction of strong electron-withdrawing groups (EWGs) profoundly alters the reactivity of the aniline core. The inductive effects of both the fluorine atom and the difluoroethyl group withdraw electron density from the aromatic ring, significantly decreasing the basicity and nucleophilicity of the primary amine[3].

This electronic deactivation dictates the synthetic strategy: standard peptide coupling agents (e.g., EDC/NHS) are often insufficient. Instead, highly reactive electrophiles, such as acyl chlorides, paired with nucleophilic catalysts, are required to drive amidation reactions to completion.

Table 1: Comparative Physicochemical & Reactivity Shifts

Property	Aniline (Reference)	4-Fluoroaniline	2-(1,1-Difluoroethyl)-4-fluoroaniline
Amine Nucleophilicity	High	Moderate	Significantly Decreased [3]
Ring Activation	Activated	Mildly Deactivated	Strongly Deactivated [3]
Lipophilicity (LogP)	~0.9	~1.1	> 2.5 (High)
Metabolic Stability	Low (Prone to oxidation)	Moderate	High (Blocked oxidation sites)
Steric Hindrance (Ortho)	None	None	High (Gem-difluoroethyl group)

Application Workflow: Synthesis of Novel SDHI Fungicides

Succinate Dehydrogenase Inhibitors (SDHIs) are a premier class of broad-spectrum fungicides. They function by binding to the ubiquinone-binding site of Complex II in the fungal mitochondrial respiratory chain, halting electron transport and ATP production[4].

By coupling 2-(1,1-difluoroethyl)-4-fluoroaniline with a fluorinated pyrazole-4-carboxylic acid derivative, researchers can synthesize highly potent SDHI candidates structurally analogous to commercial successes like Bixafen or Isoflucypram[5][6].

Caption: Mechanism of action for SDHI fungicides targeting fungal mitochondrial Complex II.

Validated Experimental Protocol: Nucleophilic Acyl Substitution

The following protocol details the synthesis of an SDHI candidate via the coupling of 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride with 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride.

Mechanistic Causality & Design Choices

• Choice of Base (DIPEA): The starting material is a hydrochloride salt. N,N-Diisopropylethylamine (DIPEA) is used for freebasing because its steric bulk prevents it from acting as a competing nucleophile against the acyl chloride.

• Catalysis (DMAP): Because the aniline is strongly deactivated by the difluoroethyl and fluoro groups[3], a catalytic amount of 4-Dimethylaminopyridine (DMAP) is mandatory. DMAP forms a highly reactive N-acylpyridinium intermediate, overcoming the reduced nucleophilicity of the aniline.

• Self-Validating Workup: The protocol utilizes a 1M HCl wash. This specifically protonates and removes residual DIPEA and DMAP into the aqueous phase, leaving the highly lipophilic, non-basic fluorinated amide product cleanly in the organic layer.

Step-by-Step Methodology

Step 1: Preparation & Freebasing

• In an oven-dried 100 mL round-bottom flask under an inert Nitrogen (N₂) atmosphere, suspend 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride (1.0 eq, 5.0 mmol) in anhydrous dichloromethane (DCM, 25 mL).

• Cool the suspension to 0°C using an ice bath.

• Add DIPEA (2.5 eq, 12.5 mmol) dropwise. Stir for 15 minutes. Observation: The suspension will clarify as the HCl salt is neutralized into the soluble freebase.

Step 2: Activation & Coupling 4. Add DMAP (0.1 eq, 0.5 mmol) to the reaction mixture. 5. Slowly add 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1.1 eq, 5.5 mmol) dissolved in 10 mL anhydrous DCM dropwise over 20 minutes to maintain the temperature at 0°C. 6. Remove the ice bath, allow the mixture to warm to room temperature (20-25°C), and stir for 12 hours.

Step 3: In-Process Control (IPC) Validation 7. Sample 10 µL of the reaction mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS or TLC (Hexane:EtOAc 7:3). 8. Validation Check: The target mass [M+H]⁺ should be the dominant peak. If >5% of the starting aniline remains, elevate the temperature to 40°C for 2 hours to overcome the steric hindrance of the ortho-difluoroethyl group.

Step 4: Workup & Purification 9. Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL) and stir for 10 minutes. 10. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 x 15 mL). 11. Wash the combined organic layers with 1M HCl (20 mL) to strip unreacted amines and DMAP, followed by a brine wash (20 mL). 12. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 13. Purify the crude product via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to yield the pure SDHI candidate.

Caption: Workflow for synthesizing SDHI candidates via nucleophilic acyl substitution.

References

• Chinese Chemical Society (CCS). "Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation." CCS Publishing. Available at:[Link]

• National Institutes of Health (PMC). "Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode." Pest Management Science. Available at:[Link]

• ResearchGate. "Current Trends in the Design of Fluorine‐Containing Agrochemicals." Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. nextsds.com [nextsds.com]
• 3. 3-(1,1-Difluoroethyl)-4-fluoroaniline Supplier [benchchem.com]
• 4. Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-(1,1-Difluoroethyl)-4-fluoroaniline Supplier [benchchem.com]
• 6. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]

Application Note &amp; Protocol: Identifying Optimal Organic Solvents for 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify the most suitable organic solvents for dissolving 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. In the absence of publicly available quantitative solubility data for this specific compound, this document outlines a predictive approach based on its molecular structure and the established principle of "like dissolves like."[1] A detailed, field-proven experimental protocol for systematic solvent screening and quantitative solubility determination via the isothermal saturation (shake-flask) method is presented.[1] This guide is designed to be a self-validating system, enabling users to generate reliable and reproducible solubility data crucial for applications ranging from chemical synthesis and purification to formulation development.

Introduction: The Significance of Solvent Selection

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is a halogenated aromatic amine, a class of compounds frequently utilized as building blocks in medicinal chemistry and materials science.[1] The presence of multiple fluorine atoms and the hydrochloride salt form significantly influence its physicochemical properties, particularly its solubility. The hydrochloride salt is generally employed to enhance the aqueous solubility of weakly basic parent compounds. However, for many synthetic and formulation processes, solubility in organic solvents is a critical parameter that dictates reaction efficiency, purification strategies like crystallization, and the development of non-aqueous formulations.[1] A thorough understanding of a compound's solubility profile in a range of organic solvents is therefore a foundational requirement in its development lifecycle.[2]

Predictive Solubility Profile of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

The molecular structure of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride suggests a molecule with considerable polarity. Key structural features influencing its solubility include:

• Aniline Moiety: The primary amine group is capable of hydrogen bonding.

• Fluorine Substituents: The difluoroethyl and fluoro groups are strongly electron-withdrawing, increasing the molecule's polarity.[3][4]

• Hydrochloride Salt: The ionic nature of the hydrochloride salt will dominate its solubility behavior, favoring polar solvents that can stabilize the charged species.

Based on these features, a general solubility trend can be predicted:

• High Solubility: Expected in polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents (e.g., DMSO, DMF) that can effectively solvate the hydrochloride ion and engage in hydrogen bonding with the aniline group.

• Moderate Solubility: Possible in less polar solvents like acetone or ethyl acetate, which have a significant dipole moment.

• Low to Negligible Solubility: Anticipated in non-polar solvents such as hexane, toluene, and diethyl ether, which lack the ability to solvate the ionic salt or form strong intermolecular interactions.

Experimental Workflow for Solubility Determination

A systematic approach is essential for accurately determining the solubility of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. The following workflow, based on the isothermal saturation (shake-flask) method, is recommended for its reliability and reproducibility.[1]

Figure 1: Experimental workflow for determining the solubility of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride.

Detailed Protocol: Isothermal Saturation (Shake-Flask) Method

This protocol provides a step-by-step guide for the quantitative determination of solubility.

4.1. Materials and Reagents

• 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (purity ≥98%)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge (optional)

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with UV detector

4.2. Procedure

• Solvent Selection: Choose a range of solvents with varying polarities. A suggested list is provided in Table 1.

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride to a vial containing a known volume (e.g., 2 mL) of the selected solvent. "Excess" means that undissolved solid should be clearly visible after equilibration.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C).

  • Agitate the samples for 24 to 48 hours. A preliminary time-course study can determine the minimum time required to reach equilibrium.

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand at the same constant temperature for at least 2 hours to allow the undissolved solid to sediment.

  • Alternatively, centrifuge the samples to facilitate the separation of the solid and liquid phases.

• Sample Collection and Filtration:

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a clean vial to remove any remaining solid particles. This step is crucial to avoid artificially high solubility readings.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride of known concentrations in a suitable solvent (one in which the compound is freely soluble, e.g., methanol).

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Dilute the filtered saturated solutions as necessary to fall within the linear range of the calibration curve.

  • Inject the diluted samples into the HPLC and determine their concentration from the calibration curve.

• Data Analysis:

  • Calculate the solubility of the compound in each solvent, taking into account any dilution factors.

  • Express the solubility in appropriate units, such as mg/mL or g/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise format for easy comparison.

Table 1: Solubility of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride in Various Organic Solvents at 25°C

Solvent	Solvent Class	Polarity Index (P')[5]	Dielectric Constant (ε)	Solubility (mg/mL)	Observations
Polar Protic
Methanol	Alcohol	5.1	32.7	To be determined
Ethanol	Alcohol	4.3	24.5	To be determined
Isopropanol	Alcohol	3.9	19.9	To be determined
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	Sulfoxide	7.2	46.7	To be determined
N,N-Dimethylformamide (DMF)	Amide	6.4	36.7	To be determined
Acetonitrile	Nitrile	5.8	37.5	To be determined
Acetone	Ketone	5.1	20.7	To be determined
Less Polar
Ethyl Acetate	Ester	4.4	6.0	To be determined
Dichloromethane (DCM)	Halogenated	3.1	9.1	To be determined
Tetrahydrofuran (THF)	Ether	4.0	7.5	To be determined
Non-Polar
Toluene	Aromatic	2.4	2.4	To be determined
Diethyl Ether	Ether	2.8	4.3	To be determined
n-Hexane	Alkane	0.1	1.9	To be-determined

Conclusion

This application note provides a robust predictive and experimental framework for determining the optimal organic solvents for 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. By understanding the molecular properties of the compound and applying the systematic protocol outlined, researchers can generate reliable solubility data. This information is invaluable for the efficient design of synthetic routes, the development of effective purification methods, and the successful formulation of new chemical entities.

References

• Polarity of Solvents. Google Vertex AI Search.
• 2-(1,1-difluoroethyl)
• Organic Solvent Polarity Table | PDF. Scribd.
• Comparison of the polarity of organic solvents. uHPLCs.
• Properties of Solvents Used in Organic Chemistry. Steve Murov, Modesto Junior College.
• Polarity Index. Burdick & Jackson.
• An In-depth Technical Guide on the Core Solubility and Stability of 3-(3-Chloro-5-fluorophenyl)aniline, HCl. BenchChem.
• Solubility of 3-Chloro-5-(4-fluorophenyl)aniline in Organic Solvents: A Technical Guide. BenchChem.
• 2-Fluoroaniline hydrochloride | 51085-49-5. MilliporeSigma.
• 4-Fluoroaniline. ChemicalBook.
• 2-(Difluoromethyl)-4-fluoroaniline hydrochloride. ChemScene.
• 2-(1,1-difluoroethyl)aniline hydrochloride (C8H9F2N). PubChemLite.
• Chemical Properties of Aniline hydrochloride (CAS 142-04-1). Cheméo.
• 4-FLUOROANILINE FOR SYNTHESIS MSDS. Loba Chemie.
• Solubility measurement of aniline hydrochloride in C6H5OH-H2O system and chemical modeling of mixed solvent electrolyte.
• Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines.
• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research.

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Technical Notes & Optimization

Preventing defluorination during reactions with 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

Welcome to the technical support center for 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. My goal is to provide you with in-depth, field-tested insights to help you anticipate and overcome common challenges, specifically the undesired cleavage of the C4-aryl fluorine bond—a process known as defluorination. By understanding the underlying chemical principles, you can optimize your reaction conditions to ensure the integrity of your target molecule.

Introduction to the Molecule's Reactivity

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is a valuable synthetic intermediate. The aniline moiety provides a handle for a wide range of transformations, while the fluorine substituents modulate the electronic properties and metabolic stability of derivative compounds. However, the molecule possesses inherent reactivity patterns that can lead to challenges. The primary issue is the susceptibility of the C4-fluorine atom to nucleophilic attack. This is due to the potent electron-withdrawing nature of the protonated aniline (anilinium ion) and the gem-difluoroethyl group at the C2 position. These groups work in concert to activate the aromatic ring, making the ipso-carbon of the C-F bond highly electrophilic.

This guide provides direct answers to common problems and fundamental questions, ensuring your synthetic campaigns are both efficient and successful.

Troubleshooting Guide: Preventing Unwanted Defluorination

This section addresses specific experimental scenarios where defluorination is a common side reaction. For each problem, we diagnose the likely cause and provide a series of actionable solutions.

Problem 1: Significant defluorination observed during Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

Scenario: You are attempting a Suzuki coupling at the aniline nitrogen (after free-basing) or at another position (e.g., a hypothetical bromide on the ring), but you observe a significant amount of the des-fluoro analog of your product.

Likely Cause: The combination of a strong base, high temperature, and a highly active palladium catalyst can lead to C-F bond activation. This can occur through several mechanisms:

• Direct Nucleophilic Aromatic Substitution (SNAr): The base itself (e.g., hydroxide from residual water, or alkoxides) can act as a nucleophile, displacing the fluoride.[1][2][3] The rate-determining step is the initial attack on the electron-poor aromatic ring, a process accelerated by the electronegative fluorine atom.[4]

• Catalyst-Mediated C-F Activation: Some palladium complexes, particularly electron-rich, low-coordinate species, can oxidatively add into the C-F bond, leading to undesired side reactions.[5][6][7]

Solutions & Protocols:

• Re-evaluate Your Choice of Base: The base is the most critical parameter. Strong, hard bases like NaOH, KOH, and even KOt-Bu can promote SNAr.[8]

  • Recommendation: Switch to a weaker, non-nucleophilic inorganic base such as K₃PO₄ or Cs₂CO₃. For particularly sensitive substrates, organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can be effective, although their basicity may be insufficient for some coupling cycles.[9] A study on fluorinated anilines highlighted the use of weaker bases like potassium phenoxide (KOPh) to suppress side reactions in C-N couplings.[10]

• Lower the Reaction Temperature: Thermal energy can overcome the activation barrier for C-F cleavage.

  • Recommendation: Screen reaction temperatures starting from room temperature and incrementally increasing to the lowest effective temperature (e.g., 50-80 °C). Many modern catalyst systems are highly active and do not require the high temperatures ( >100 °C) that were common with first-generation catalysts.

• Optimize the Catalyst System (Ligand Selection): The ligand sphere around the palladium center dictates its reactivity.

  • Recommendation: For Buchwald-Hartwig aminations, consider using sterically hindered biaryl phosphine ligands like XPhos or RuPhos, which can promote the desired C-N reductive elimination at lower temperatures. Avoid overly electron-rich ligands that might favor C-F insertion.

Workflow for Optimizing a Cross-Coupling Reaction:

Caption: Summary of electronic effects leading to C-F bond activation.

Q2: I need to perform a reaction that requires a very strong base, like an organolithium. Is defluorination inevitable?

Using organolithiums or other highly nucleophilic strong bases (like NaNH₂) dramatically increases the risk of defluorination. [2]These reagents can readily act as nucleophiles in an SNAr reaction. However, if such a reagent is required (e.g., for ortho-lithiation), you can try the following:

• Protect the Aniline: Convert the aniline to a less activating group first, such as a Boc-carbamate or a sulfonamide. This reduces the electron-withdrawing pull from the C1 position.

• Use Extremely Low Temperatures: Perform the reaction at -78 °C or lower. At these temperatures, the desired reaction (e.g., deprotonation) may be kinetically favored over the SNAr pathway.

• Inverse Addition: Add your solution of the fluoroaniline to the organolithium solution at low temperature to avoid any transient local excess of the aniline.

Q3: Can I perform a nitration or halogenation on the aromatic ring without losing the fluorine?

Yes, electrophilic aromatic substitution (EAS) is possible, but conditions must be carefully controlled. The aniline group is a strong activating group and ortho-, para-director for EAS, while the fluorine and difluoroethyl groups are deactivating. The net effect can be complex.

• Recommendation: Protect the aniline as an amide (e.g., acetamide) before attempting EAS. This moderates its activating ability and directs incoming electrophiles, preventing side reactions. Standard nitrating (HNO₃/H₂SO₄) or brominating (Br₂/AcOH) conditions can then be carefully screened, starting at low temperatures. The existing fluorine is unlikely to be displaced by an electrophile.

Q4: What are the recommended storage conditions for this compound?

As a hydrochloride salt, the compound is relatively stable. However, like many anilines, the free base can be sensitive to air and light over time. [11]* Storage Protocol:

• Form: Store as the hydrochloride salt.
• Atmosphere: Keep in a tightly sealed container under an inert atmosphere (e.g., Argon or Nitrogen).
• Temperature: Store in a cool, dry place. Refrigeration is recommended for long-term storage.
• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases during storage. [11]

References

• BenchChem. (2025). Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-(Benzyloxy)-3-bromo-5-fluoroaniline. 9

• Wikipedia. (n.d.). Nucleophilic aromatic substitution.

• PubMed. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines.

• ResearchGate. (n.d.). Base‐promoted defluorosilylation of aryl fluorides. Reaction conditions.

• ResearchGate. (2025). Carbon-Fluorine Bond Cleavage.

• NSF PAR. (2020). Catalytic Hydrogenolysis of Aryl C−F Bonds Using a Bimetallic Rhodium−Indium Complex.

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution.

• MDPI. (2021). Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis.

• Wikipedia. (n.d.). Cross-coupling reaction.

• ACS Publications. (2009). C−F Bond Activation in Organic Synthesis.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

• PMC. (2025). Electrochemically promoted defluorinative sulfoximination and fluorosulfonylation of non-activated aryl fluorides at room temperature.

• ACS Publications. (2020). Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides.

• PMC. (n.d.). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole....

• MDPI. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.

• ResearchGate. (2014). (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.

• PMC. (n.d.). Synthetic Advantages of Defluorinative C–F Bond Functionalization.

• Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?.

• SpringerLink. (2023). C-F insertion reaction sheds new light on the construction of fluorinated compounds.

• The Innovation. (2025). Degradation breakthrough of stabilized compounds with C-F bonds.

• Loba Chemie. (2015). 4-FLUOROANILINE FOR SYNTHESIS MSDS.

• Organic Syntheses. (2022). Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds.

• Vanderbilt University. (n.d.). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes.

• PMC. (2024). Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B).

• ChemInform. (n.d.). 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information.

• Sapphire Bioscience. (n.d.). 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride.

• Wikipedia. (n.d.). 4-Fluoroaniline.

• Google Patents. (n.d.). EP0001825A1 - Method of preparing 2,4-difluoroaniline.

• RSC Publishing. (2021). Emerging investigator series: rapid defluorination of 22 per- and polyfluoroalkyl substances in water using sulfite irradiated by medium-pressure UV.

• BenchChem. (2025). Stability and Storage of 3-Chloro-4-fluoroaniline: A Technical Guide.

• TCI Chemicals. (n.d.). Fluorination Reagents, Fluorinated Building Blocks.

• PMC. (2021). Unexpected Mechanism of Biodegradation and Defluorination of 2,2-Difluoro-1,3-Benzodioxole by Pseudomonas putida F1.

• CDH Fine Chemicals India. (n.d.). 4-FLUORO ANILINE CAS No 371-40-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.

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Technical Support Center: Optimizing Palladium Catalysis for 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Welcome to the advanced technical support guide for the Buchwald-Hartwig amination of 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride. As an aniline derivative bearing multiple electron-withdrawing and sterically demanding groups, this substrate presents unique challenges that require precise tuning of the catalytic cycle. This guide provides field-proven diagnostic workflows, self-validating protocols, and mechanistic troubleshooting to help you achieve optimal palladium catalyst loading.

Mechanistic Context: The "Perfect Storm" of Deactivation

Before optimizing catalyst loading, it is critical to understand why this specific molecule resists standard coupling conditions[1]:

• Severe Electronic Deactivation: Both the para-fluoro and ortho-1,1-difluoroethyl groups exert strong electron-withdrawing inductive effects. This drastically reduces the nucleophilicity of the amine nitrogen, making it a poor partner for the palladium transmetalation step[2].

• Steric Shielding: Transmetalation is highly sensitive to steric hindrance around the Pd metal[3]. The bulky ortho-1,1-difluoroethyl group physically blocks the trajectory required for the amine to coordinate to the Pd(II) oxidative addition complex.

• The Hydrochloride Salt Trap: Because the substrate is supplied as an HCl salt, the amine lone pair is protonated and completely unreactive until neutralized. This fundamentally alters the required base stoichiometry of the reaction.

Diagnostic Workflow for Catalyst Optimization

Fig 1: Diagnostic decision tree for optimizing Pd loading with deactivated aniline hydrochlorides.

Troubleshooting Guides

Q: My reaction stalls at <10% conversion even when I increase the Pd loading to 5 mol%. What is causing this? A: The root cause is almost certainly base starvation, not catalyst failure. Standard Buchwald-Hartwig protocols use 1.2 to 1.4 equivalents of a strong base (like NaOtBu, pKaH=19) to deprotonate the Pd-amine intermediate[3]. However, because your substrate is a hydrochloride salt, the first 1.0 equivalent of base is instantly consumed to liberate the free amine. If you only use 1.4 equivalents total, you leave a mere 0.4 equivalents for the actual catalytic cycle, causing the reaction to prematurely stall. Action: Increase your base loading to 2.2–2.5 equivalents before adjusting the palladium loading.

Q: To overcome the poor nucleophilicity of the amine, I increased the Pd loading to 10 mol%. Now I am seeing significant hydrodehalogenation of my aryl halide partner. How do I fix this? A: Brute-forcing a sluggish reaction with excess palladium often exacerbates off-cycle pathways. Because the ortho-difluoroethyl group makes amine binding (transmetalation) very slow, the Pd(II) intermediate has a long lifetime. This allows competing side reactions, such as β -hydride elimination from the solvent or alkoxide base, to reduce the aryl halide to an arene[4]. Action: Drop the Pd loading back to 2–4 mol% and switch to a highly active, sterically demanding dialkylbiaryl phosphine ligand like BrettPhos. These ligands are specifically designed to accelerate reductive elimination and suppress β -hydride elimination[4].

Q: Can I use cheaper palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ instead of modern precatalysts? A: It is highly discouraged for this specific substrate. The active catalytic species in this reaction is a monoligated L-Pd(0) complex[3]. Traditional Pd(II) sources like Pd(OAc)₂ rely on the amine substrate to act as a reducing agent in situ to generate Pd(0). Because 2-(1,1-difluoroethyl)-4-fluoroaniline is severely deactivated, it cannot efficiently reduce Pd(II), leaving your catalyst stranded in an inactive state[4]. Action: Use modern Buchwald G3 or G4 precatalysts, which undergo base-mediated activation to rapidly and quantitatively generate the active L-Pd(0) species regardless of the amine's electronic properties[4].

Self-Validating Experimental Protocol: Catalyst Loading Screen

To find the optimal Pd loading without wasting precious substrate, use this self-validating microscale screening protocol. Self-Validating Mechanism: This protocol incorporates 1,3,5-trimethoxybenzene as an inert internal standard. By tracking the mass balance via HPLC, you can instantly distinguish between a catalyst activation failure (high starting material recovery) and off-cycle decomposition (loss of mass balance).

Materials:

• Aryl halide (0.5 mmol, 1.0 eq)

• 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (0.6 mmol, 1.2 eq)

• NaOtBu (1.2 mmol, 2.4 eq)

• BrettPhos Pd G3 precatalyst (Stock solutions for 1, 2, and 5 mol%)

• 1,3,5-Trimethoxybenzene (0.1 mmol, 0.2 eq, Internal Standard)

• Anhydrous, degassed Toluene (2.5 mL)

Step-by-Step Methodology:

• In Situ Free-Basing: In a glovebox, add the aniline hydrochloride salt and NaOtBu to an oven-dried vial containing a magnetic stir bar. Add 1.0 mL of toluene and stir at room temperature for 10 minutes. Causality: This ensures the free amine is fully liberated before introducing the catalyst, preventing the HCl from degrading the sensitive Pd(0) species.

• Substrate & Standard Addition: Add the aryl halide and the 1,3,5-trimethoxybenzene internal standard to the vial.

• Catalyst Dosing: Inject the desired volume of the BrettPhos Pd G3 stock solution (e.g., to achieve 2 mol% loading) and dilute to a final volume of 2.5 mL with toluene.

• Reaction: Seal the vial with a PTFE septum cap, remove from the glovebox, and heat at 90 °C in a pre-heated block for 12 hours.

• Quench & Analysis: Cool to room temperature, dilute a 50 µL aliquot with 1 mL of acetonitrile, filter through a 0.2 µm syringe filter, and analyze via HPLC-UV/MS. Compare the product and remaining starting material peaks against the internal standard to calculate precise conversion and mass balance.

Quantitative Data Summary

The following table summarizes the expected outcomes during optimization, illustrating the causal relationship between reaction parameters and mechanistic failures.

Pd Loading (mol%)	Ligand	Base (Equiv)	Internal Std Recovery	Conversion (%)	Primary Mechanistic Observation
1.0	XPhos	1.4	> 95%	< 10%	Base Starvation: Reaction stalls; base entirely consumed by HCl salt.
2.0	XPhos	2.4	> 95%	45%	Steric Blockade: Slow transmetalation due to ortho-difluoroethyl sterics.
2.0	BrettPhos	2.4	> 95%	88%	Kinetics Improved: BrettPhos forces favorable reductive elimination.
4.0 - 5.0	BrettPhos	2.4	> 95%	> 98%	Optimal State: Full conversion achieved without triggering decomposition.
10.0	BrettPhos	2.4	< 70%	> 98%	Decomposition: Excess Pd drives hydrodehalogenation; mass balance lost.

Frequently Asked Questions (FAQs)

Q: Does the 4-fluoro group risk undergoing oxidative addition with the palladium catalyst? A: Generally, no. C–F bonds are highly inert to standard Pd(0) insertion compared to C–Br, C–I, or even C–Cl bonds[3]. Unless you are operating at extreme temperatures (>120 °C) with highly specialized electron-rich ligands, the 4-fluoro group will act purely as an inductive electron-withdrawing spectator. Keep your reaction temperature below 100 °C to ensure chemoselectivity.

Q: How does the 1,1-difluoroethyl group affect the reaction differently than a standard ethyl group? A: A standard ethyl group is electron-donating, which increases the nucleophilicity of the amine and accelerates the coupling. In stark contrast, replacing the alpha protons with fluorine atoms flips the electronic profile. The gem-difluoro moiety is strongly electron-withdrawing[2], transforming a normally reactive alkyl-substituted aniline into a highly deactivated, challenging substrate.

References

• Wikipedia. "Buchwald–Hartwig amination". Available at:[Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. 3-(1,1-Difluoroethyl)-4-fluoroaniline Supplier [benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in Cross-Couplings with 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for cross-coupling reactions involving the sterically demanding substrate, 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are navigating the unique challenges posed by this molecule. The significant steric bulk from the ortho-difluoroethyl group, combined with the electronic nature of the fluorinated ring and the presence of the hydrochloride salt, necessitates carefully optimized protocols.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve successful and high-yielding cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is failing or giving very low yields. What are the primary causes?

A: Low yields with this substrate typically stem from three core issues:

• Severe Steric Hindrance: The 2-(1,1-Difluoroethyl) group ortho to the amine functionality physically blocks access to the palladium catalyst's active site. This slows down crucial steps in the catalytic cycle, such as reductive elimination in Buchwald-Hartwig aminations or oxidative addition if the aniline is converted to an aryl halide.[1][2]

• Inadequate Catalyst System: Standard palladium catalysts and ligands (e.g., PPh₃) are often ineffective. Overcoming the steric barrier requires specialized, bulky, and electron-rich phosphine ligands that promote the formation of highly active, monoligated palladium species.[2][3]

• In-situ Neutralization: The starting material is a hydrochloride salt. The aniline nitrogen is protonated and thus non-nucleophilic. Your reaction will not proceed unless you add at least one extra equivalent of base compared to standard protocols to neutralize the salt and free the amine.

Q2: What are the best types of ligands to use for this sterically hindered aniline?

A: For challenging substrates like this, bulky, electron-rich biaryl monophosphine ligands are the gold standard.[2][4][5] These ligands are designed to stabilize the palladium center while their size facilitates the difficult reductive elimination step.[3] Consider starting with ligands from the Buchwald or Hartwig portfolio:

• For C-N Couplings (Buchwald-Hartwig): BrettPhos, RuPhos, and XPhos are excellent starting points.[4][6][7] BrettPhos, in particular, has shown high efficacy for coupling primary amines.[8][9]

• For C-C Couplings (e.g., Suzuki, if the aniline is derivatized): XPhos, SPhos, and similar bulky phosphines are highly effective for creating sterically congested biaryl linkages.[4][10][11][12]

Q3: How does the hydrochloride salt form affect my reaction setup?

A: The hydrochloride salt must be neutralized in situ. This means your base serves two purposes: neutralizing the HCl and participating in the catalytic cycle (e.g., deprotonating the amine for C-N coupling or activating the boronic acid in Suzuki coupling). You must add at least one full equivalent of base in addition to the amount required by the catalytic reaction itself. For example, if a standard Buchwald-Hartwig protocol calls for 1.4 equivalents of NaOtBu, you should use at least 2.4 equivalents for the hydrochloride salt.

Q4: My yield is still low. Is simply increasing the reaction temperature the best solution?

A: While increasing temperature can provide the activation energy needed to overcome steric barriers, it is not always the optimal solution and should be approached with caution.[10][13] Excessively high temperatures can lead to catalyst decomposition and an increase in side reactions, such as hydrodehalogenation or homo-coupling.[10][14][15] It is often more effective to first screen different ligands, bases, and solvents to find a more active catalytic system at a moderate temperature (e.g., 80-110 °C) before resorting to higher heat.[15]

Q5: What are the most common side products I should be looking for?

A: The specific side products depend on the reaction type:

• For Suzuki-Miyaura Coupling: Protodeboronation of the boronic acid and homo-coupling to form a biaryl from two boronic acid molecules are common, often exacerbated by the presence of oxygen or non-optimal conditions.[15]

• For Sonogashira Coupling: Dimerization of the terminal alkyne to form a diyne (Glaser coupling) is a frequent side reaction, particularly when a copper co-catalyst is used.[10]

• For reactions involving an aryl halide derivative: Hydrodehalogenation, where the halide is replaced by a hydrogen atom, can occur, especially at high temperatures or with certain catalyst systems.[2][14]

Troubleshooting Guide & Optimization

Unsatisfactory results are common when first working with a challenging substrate. This guide provides a systematic approach to troubleshooting.

General Troubleshooting Workflow

Before diving into reaction-specific issues, consider this general workflow for any failed or low-yielding coupling reaction.

Caption: General troubleshooting workflow for cross-coupling reactions.

Reaction-Specific Guidance

1. Buchwald-Hartwig Amination (C-N Coupling)

This is the most direct application, coupling the aniline nitrogen with an aryl or vinyl halide/triflate. The steric hindrance directly impacts the key C-N bond-forming reductive elimination step.

Caption: The sterically demanding reductive elimination step in the Buchwald-Hartwig cycle.

Problem: Low conversion to the desired arylated amine.

• Cause: The catalyst system is not active enough to overcome the high energy barrier of the reductive elimination step for this hindered substrate.

• Solution: Switch to a more appropriate catalyst system. Bulky biarylphosphine ligands are essential.[2][3] Strong, non-nucleophilic bases are typically required.

Table 1: Recommended Buchwald-Hartwig Catalyst Systems

System	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
A	Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOtBu (2.5-3.0)	Toluene	80-110	A robust, general-purpose system for hindered substrates.[6]
B	Pd(OAc)₂ (1-2)	RuPhos (2-4)	K₃PO₄ (3.0-4.0)	1,4-Dioxane	100-120	A milder base can improve tolerance for sensitive functional groups.[6]
C	[Pd(cinnamyl)Cl]₂ (1)	BrettPhos (2)	LHMDS (2.5-3.0)	THF	60-80	Effective at lower temperatures; LHMDS is a very strong, non-nucleophilic base.[6][8]
D	Pd₂(dba)₃ (1-2)	XPhos (2-4)	Cs₂CO₃ (3.0-4.0)	THF / H₂O	70-90	Cesium carbonate can be highly effective in challenging couplings.[6]

Note: Base equivalents are adjusted for the use of the hydrochloride salt.

2. Suzuki-Miyaura Coupling

This section applies if you have converted the aniline to an aryl halide (e.g., via Sandmeyer reaction) and are coupling it with a boronic acid or ester. The ortho-difluoroethyl group now hinders the oxidative addition and subsequent steps.

Problem: Low yield of biaryl product, significant starting material recovery, or protodeboronation.

• Cause: The steric bulk around the C-X bond impedes oxidative addition. The transmetalation step may also be slow.

• Solution: Employ a catalyst system known to be effective for synthesizing tetra-ortho-substituted biaryls.[11][12] Ensure rigorous exclusion of oxygen to prevent boronic acid homo-coupling.[15]

Table 2: Recommended Suzuki-Miyaura Catalyst Systems for Hindered Substrates

System	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
A	Pd(OAc)₂ (2-5)	SPhos (4-10)	K₃PO₄ (2.0-3.0)	Toluene / H₂O (10:1)	90-110	A highly active and versatile system for a broad range of aryl chlorides/bromides.[6]
B	Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃ (2.0-3.0)	1,4-Dioxane / H₂O (4:1)	80-100	Cesium carbonate is an excellent base for difficult couplings.[10][14]
C	PdCl₂(dppf) (3-5)	(none)	K₂CO₃ (2.0-3.0)	2-MeTHF / H₂O (5:1)	80-100	A more traditional system; may require higher temperatures for hindered substrates.[6]

3. Sonogashira Coupling

This applies to the coupling of an aryl halide derivative with a terminal alkyne. The primary challenge, besides steric hindrance, is the competing and often rapid homo-coupling of the alkyne (Glaser coupling).

Problem: Low yield of the desired alkynylated product and significant formation of a diyne byproduct.

• Cause: The copper(I) co-catalyst, traditionally used in Sonogashira reactions, is highly efficient at promoting alkyne homo-coupling.[10]

• Solution: Switch to a copper-free Sonogashira protocol. These conditions rely on a more active palladium catalyst to facilitate the cycle without the need for copper, thereby eliminating the primary pathway for Glaser coupling.[10]

Table 3: Recommended Copper-Free Sonogashira Conditions

System	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
A	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2.0)	1,4-Dioxane	60-80	Bulky phosphine ligands can enable efficient copper-free coupling.[16]
B	PdCl₂(PPh₃)₂ (3-5)	(none)	Triethylamine / THF	50-70	A classic copper-free method; may require longer reaction times for hindered substrates.

Key Experimental Protocols

Safety Note: Always conduct reactions under an inert atmosphere (e.g., Argon or Nitrogen) in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for Buchwald-Hartwig Amination

This protocol describes the coupling of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride with a generic aryl bromide.

Caption: Experimental workflow for a typical Buchwald-Hartwig amination.

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (1.0 equiv), the aryl bromide (1.2 equiv), and sodium tert-butoxide (2.4 equiv).

• Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate the vessel and backfill with inert gas (Argon or Nitrogen). Repeat this cycle three times.[1]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).[2]

• Solvent Addition: Add the required volume of degassed anhydrous solvent (e.g., Toluene or 1,4-Dioxane) via syringe. The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[15]

• Reaction: Place the sealed vessel in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

References

• Benchchem. (n.d.). Technical Support Center: Overcoming Steric Hindrance in Reactions with 1-Bromododecane.
• Benchchem. (n.d.). A Comparative Guide to Catalytic Systems for Cross-Coupling with 3-Chloro-5-(4-fluorophenyl)aniline.
• Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(44), 15914–15917.
• Wikipedia. (2023). Buchwald–Hartwig amination.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• Grokipedia. (n.d.). Buchwald–Hartwig amination.
• Benchchem. (n.d.). Technical Support Center: Overcoming Steric Hindrance in Ortho-Substituted Iodoanisole Reactions.
• Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. [Source not further specified].
• MilliporeSigma. (n.d.). Cross-Coupling Reactions Guide.
• Benchchem. (n.d.). Managing steric hindrance in reactions involving 2'-Iodo-2-(2-methoxyphenyl)acetophenone.
• Benchchem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• PubMed. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines.
• American Chemical Society Publications. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• MilliporeSigma. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• ChemistryWorld. (2017). Subtle steric differences reveal a model for Ni cross-coupling success.
• Benchchem. (n.d.). Overcoming challenges in the synthesis of sterically hindered anilines.
• ResearchGate. (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides.
• Organic Chemistry Portal. (2007). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
• National Center for Biotechnology Information. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
• National Center for Biotechnology Information. (n.d.). Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling.
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect.
• American Chemical Society Publications. (2022). Buchwald–Hartwig Amination and C–S/S–H Metathesis of Aryl Sulfides by Selective C–S Cleavage Mediated by Air- and Moisture-Stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ResearchGate. (n.d.). General Method for Ni-Catalyzed C–N Cross-Couplings of (Hetero)Aryl Chlorides with Anilines and Aliphatic Amines under Homogeneous Conditions Using a Dual-Base Strategy.
• National Center for Biotechnology Information. (n.d.). Impact of Cross-Coupling Reactions in Drug Discovery and Development.
• National Center for Biotechnology Information. (n.d.). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction.
• National Center for Biotechnology Information. (n.d.). Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin.
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?.
• Royal Society of Chemistry. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.
• ResearchGate. (n.d.). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES.
• ResearchGate. (n.d.). Effect of solvent and base on Suzuki cross-coupling reaction.
• PubMed. (2022). Sonogashira Cross-Coupling of Aryl Ammonium Salts by Selective C-N Activation Catalyzed by Air- and Moisture-Stable, Highly Active [Pd(NHC)(3-CF3-An)Cl2] (An = Aniline) Precatalysts.
• American Chemical Society Publications. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.
• ResearchGate. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• PubMed. (2002). A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination.
• Wikipedia. (n.d.). Sonogashira coupling.
• ArODES - HES-SO. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts.
• American Chemical Society Publications. (2008). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides.
• SpringerLink. (2024). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers.
• MDPI. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds.
• Royal Society of Chemistry. (n.d.). Practical catalytic method for synthesis of sterically hindered anilines.
• Benchchem. (n.d.). A Comparative Guide to Aniline Derivatives in Suzuki-Miyaura Cross-Coupling Reactions.
• Royal Society of Chemistry. (2011). Cross coupling reactions in organic synthesis themed issue.
• Beilstein Journals. (n.d.). Consecutive cross-coupling reactions of 2,2-difluoro-1-iodoethenyl tosylate with boronic acids: efficient synthesis of 1,1-diaryl-2,2-difluoroethenes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. jmcct.com [jmcct.com]
• 5. Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Column Chromatography Purification of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for the column chromatography purification of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. This document moves beyond standard protocols to explain the "why" behind experimental choices, ensuring a deeper understanding and more effective troubleshooting.

Section 1: Understanding the Analyte - Key Physicochemical Properties

Before designing a purification strategy, it is crucial to understand the physicochemical properties of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride.

Property	Value/Information	Implication for Chromatography
Molecular Formula	C8H9ClF3N[1][2]	Indicates the presence of polar functional groups (-NH2, -F, -CF2-) and a hydrochloride salt.
Molecular Weight	~211.61 g/mol [1][2]	A relatively small molecule, suitable for standard chromatographic techniques.
Polarity	High	The presence of an amino group, fluorine atoms, and its salt form make it a highly polar compound. This suggests that normal-phase chromatography or HILIC might be more effective than traditional reversed-phase methods where it may have poor retention.[3][4]
pKa	The aniline moiety is basic. The pKa of the anilinium ion is expected to be around 3-5.	The ionization state is highly dependent on pH.[5][6] This is a critical parameter to control during chromatography to ensure consistent retention and peak shape.
Solubility	Likely soluble in polar protic solvents like water, methanol, and ethanol.	Affects the choice of sample solvent and mobile phase. Dissolving the sample in a solvent weaker than the mobile phase is crucial to prevent band broadening.

Section 2: Frequently Asked Questions (FAQs)

Q1: My 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is not retaining on my C18 reversed-phase column. What's happening?

A1: This is a common issue when dealing with highly polar compounds like your analyte on a non-polar stationary phase like C18.[3][4] The hydrochloride salt form is highly water-soluble and has limited interaction with the hydrophobic C18 chains, causing it to elute very early, often with the solvent front.

Solutions:

• Consider an alternative chromatographic mode: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice for retaining and separating very polar compounds.[7][8][9][10][11]

• Use a polar-embedded or polar-endcapped reversed-phase column: These columns have modified stationary phases that provide enhanced retention for polar analytes.

• Employ ion-pairing chromatography: Adding an ion-pairing reagent to the mobile phase can form a neutral complex with your charged analyte, increasing its retention on a reversed-phase column.[12] However, this can complicate sample cleanup and is often not ideal for preparative work.

Q2: I'm seeing significant peak tailing in my chromatogram. What are the causes and how can I fix it?

A2: Peak tailing with basic compounds like anilines is often due to strong interactions with acidic silanol groups on the silica surface of the column packing material.[13][14]

Solutions:

• Mobile Phase pH Adjustment:

  • Low pH: Adding a small amount of an acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase will protonate the aniline, which can sometimes improve peak shape. However, it also protonates the silanol groups, which can still lead to some interaction.

  • High pH: Using a mobile phase with a pH of 9.5 or higher will deprotonate the aniline, making it neutral. This can significantly reduce tailing. Ensure your column is stable at high pH.[13]

• Use of a Mobile Phase Additive: Adding a small amount of a competing base, like triethylamine (TEA) or n-propylamine, to the mobile phase can help to saturate the active silanol sites and improve peak shape.[6][15]

• Column Choice: Employ a column with low silanol activity or a base-deactivated column.[16]

Q3: Should I perform the chromatography on the free base or the hydrochloride salt?

A3: This depends on your overall purification strategy.

• Chromatography of the Hydrochloride Salt: This is often more convenient as it avoids an extra neutralization step. However, the ionic nature of the salt can lead to the issues described above (poor retention on RP, peak tailing). It is generally not advisable to try and separate the free base from its salt form via chromatography as the equilibrium is too fast.[17]

• Chromatography of the Free Base: Neutralizing the hydrochloride salt to the free base will make the compound less polar and more amenable to both normal-phase and reversed-phase chromatography. This can often lead to better peak shape and more predictable retention.

Workflow for Free Base Purification

Caption: Workflow for preparing the free base before chromatography.

Section 3: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the column chromatography purification of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride.

Issue	Potential Cause(s)	Recommended Action(s)
No Elution of Compound	1. Compound is too polar for the mobile phase. 2. Strong ionic interaction with the stationary phase (especially with unmodified silica). [18]	1. Increase the polarity of the mobile phase. For normal phase, this means adding more of the polar solvent (e.g., increase the percentage of methanol in a dichloromethane/methanol mobile phase).2. Add a mobile phase modifier. A small amount of triethylamine or ammonia in the mobile phase can help to disrupt strong ionic interactions and elute the compound.
Poor Separation from Impurities	1. Inappropriate solvent system. 2. Column overloading.	1. Optimize the solvent system. Use Thin Layer Chromatography (TLC) to screen different solvent systems to find one that provides good separation between your product and impurities.2. Reduce the amount of sample loaded onto the column. As a general rule, the sample load should be 1-5% of the mass of the stationary phase for good separation.
Broad or Tailing Peaks	1. Interaction with acidic silanol groups. [14]2. Sample dissolved in a solvent stronger than the mobile phase. 3. Column degradation.	1. Add a basic modifier to the mobile phase (e.g., 0.1-1% triethylamine). [15]2. Dissolve the sample in the initial mobile phase or a weaker solvent. 3. Flush the column with a strong solvent or replace it if performance does not improve. [14]
Inconsistent Retention Times	1. Changes in mobile phase composition. 2. Column equilibration issues, especially with water content in normal phase. [19]	1. Ensure the mobile phase is well-mixed and degassed. 2. Allow sufficient time for the column to equilibrate with the mobile phase before each run.

Section 4: Recommended Protocols

Protocol 1: Normal-Phase Chromatography of the Free Base

This is often the most effective method for purifying aniline derivatives.[15][20]

• Sample Preparation:

  • Neutralize the crude 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride to its free base as described in the workflow above.

  • Dissolve the crude free base in a minimal amount of dichloromethane.

• Column Preparation:

  • Select a column packed with silica gel.

  • Equilibrate the column with the initial mobile phase (e.g., 98:2 Hexane:Ethyl Acetate).

• Chromatography:

  • Stationary Phase: Silica Gel

  • Mobile Phase: A gradient of ethyl acetate in hexane is a good starting point. A typical gradient might be from 2% to 20% ethyl acetate.

  • Modifier: Add 0.1% triethylamine to the mobile phase to improve peak shape.[6]

  • Elution:

    • Load the sample onto the column.

    • Begin elution with the initial mobile phase.

    • Gradually increase the percentage of ethyl acetate to elute the compound.

    • Monitor the fractions by TLC.

  • Post-Purification: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful technique for separating polar compounds and is a viable alternative if you wish to avoid working with the free base.[7][8][9][10][11]

• Sample Preparation:

  • Dissolve the 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride in a solvent with a high organic content that is compatible with the initial mobile phase (e.g., 90% acetonitrile in water with 0.1% formic acid).[21]

• Column and Mobile Phase:

  • Stationary Phase: A HILIC column with a polar stationary phase (e.g., amide, diol, or bare silica).[8][21]

  • Mobile Phase A: 0.1% formic acid in 95:5 acetonitrile:water.[21]

  • Mobile Phase B: 0.1% formic acid in water.[21]

• Chromatography:

  • Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B).

  • Inject the sample.

  • Run a gradient increasing the percentage of Mobile Phase B to elute the polar analyte.

  • Monitor the elution using a suitable detector (e.g., UV at 254 nm).

Decision Tree for Method Selection

Caption: A decision-making workflow for selecting the appropriate chromatographic method.

Section 5: References

• Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. [Link]

• Chypre, M., & Novakova, L. (2019). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science, 42(1), 22-40. [Link]

• Janjic, J. M., et al. (2004). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Journal of Planar Chromatography – Modern TLC, 17(4), 297-301. [Link]

• PolyLC. HILIC Columns for Polar Separations. [Link]

• Guillarme, D. (2013). HILIC: A Critical Evaluation. LCGC International. [Link]

• SIELC Technologies. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography. [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

• Wikipedia. Reversed-phase chromatography. [Link]

• Shimadzu. Important Points about Ion Chromatography… pH is Tricky. [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. [Link]

• SIELC Technologies. Polar Compounds. [Link]

• European Chemicals Agency. 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information. [Link]

• Chang, C. A., Tu, C.-F., & Huang, C.-S. (1983). Normal Phase Separation of Chloroanilines and Nitroanilines with Silica, Amine, and Cobalt(III) Complex Bonded Phases. Journal of Chromatographic Science, 21(11), 512–518. [Link]

• Vares, L., et al. (2001). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 919(1), 47-57. [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. [Link]

• Taylor & Francis Online. (2014, November 25). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. [Link]

• Biotage. (2023, January 30). How does an alkaline pH affect normal-phase flash chromatography separations?. [Link]

• SIELC Technologies. Separation of Aniline on Newcrom R1 HPLC column. [Link]

• Reddit. (2020, March 10). Silly question - but do hydrochloride salts run on a TLC?. [Link]

• ResearchGate. Ion-Exchange Chromatography and Its Applications. [Link]

• Chemistry LibreTexts. (2024, April 15). Ion-Exchange Chromatography. [Link]

• Majors, J. V. (2002). HPLC Troubleshooting. LCGC North America. [Link]

• IntechOpen. (2013, April 10). Ion Exchange Chromatography - An Overview. [Link]

• National Center for Biotechnology Information. Aniline and Aniline Hydrochloride - Some Aromatic Amines and related Compounds. [Link]

• Dolan, J. W. (2026, March 14). What's Happening to My Column?. LCGC International. [Link]

• Chromatography Forum. (2007, August 20). HCL SALT. [Link]

• SIELC Technologies. (2018, May 16). 4-Fluoroaniline. [Link]

• PubChem. 3-(1,1-Difluoroethyl)-4-fluoroaniline. [Link]

• PubMed. (2020, December 14). Synthesis, characterization, molecular docking and anticancer studies of fluoroaniline derivatives of hydroxybenzoquinone and hydroxynaphthoquinone. [Link]

• National Center for Biotechnology Information. (2020, July 23). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. [Link]

• Wikipedia. 4-Fluoroaniline. [Link]

• ResearchGate. (2021, February 22). Effect of functional group polarity on the antimalarial activity of spiro and dispiro-1,2,4-trioxolanes. [Link]

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Handling and storage conditions to prevent degradation of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

Technical Support Center: Handling, Storage, and Troubleshooting for 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) .

In drug development, fluorinated anilines are highly valued because the robust carbon-fluorine bonds block metabolic degradation pathways (such as cytochrome P450-mediated hydroxylation). However, the unique electronic properties of this compound introduce specific handling challenges. This guide moves beyond basic safety data to explain the causality behind degradation, providing you with self-validating protocols to ensure the integrity of your synthetic workflows.

Part 1: Mechanistic Understanding of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic drivers behind it. The vulnerability of this compound lies in the delicate balance between its salt form and its environmental exposure.

• The Basicity Paradox and Hydrolysis: The 1,1-difluoroethyl group and the 4-fluoro substituent are strongly electron-withdrawing. This inductive effect pulls electron density away from the aniline nitrogen, significantly reducing its basicity. Because it is a weak base, its hydrochloride salt is highly susceptible to dissociation (micro-hydrolysis) if exposed to ambient moisture[1].

• Auto-Oxidation of the Free Base: The intact hydrochloride salt is relatively stable because the nitrogen's lone pair is protonated. However, once hygroscopic moisture triggers localized dissociation, the liberated free amine lone pair becomes vulnerable to atmospheric oxygen. This initiates a radical auto-oxidation chain reaction, leading to the formation of highly conjugated azo compounds and polymeric "tars"[1][2].

• Photodegradation: Exposure to UV or intense visible light accelerates the generation of radical species, drastically increasing the rate of oxidation and potential dehalogenation[3].

Caption: Mechanistic pathway of 2-(1,1-Difluoroethyl)-4-fluoroaniline HCl degradation driven by moisture.

Part 2: Quantitative Storage & Stability Data

To maintain a self-validating storage system, environmental controls must be strictly adhered to. Below is a summary of storage conditions and their causal impact on the compound's shelf-life.

Storage Condition	Atmosphere	Temperature	Expected Stability	Mechanistic Rationale
Optimal (Long-Term)	Argon / Nitrogen	2°C to 8°C	> 24 Months	Inert gas prevents oxidation; cold temp slows kinetic degradation.
Standard (Short-Term)	Desiccator (Dry Air)	15°C to 25°C	3 to 6 Months	Desiccant prevents micro-hydrolysis; ambient O2 allows slow oxidation[1].
Suboptimal (Benchtop)	Ambient Air	15°C to 25°C	< 2 Weeks	Ambient humidity triggers dissociation; O2 and light rapidly oxidize the free base.
Destructive	Ambient Air + Light	> 40°C	< 48 Hours	Heat and UV light catalyze radical chain auto-oxidation[3].

Part 3: Troubleshooting & FAQs

Q1: My 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride powder has turned yellow/brown. Can I still use it? Causality: Discoloration from white/off-white to yellow or brown is a direct visual indicator that the aniline moiety has oxidized into conjugated polymeric impurities[1]. Action: Do not use discolored batches for sensitive downstream applications (e.g., Buchwald-Hartwig cross-couplings), as these polymeric impurities will poison palladium catalysts. You must purify the batch via recrystallization before proceeding.

Q2: The salt has formed hard clumps in the bottle. What causes this, and how do I resolve it? Causality: Hydrochloride salts are inherently hygroscopic. Moisture absorbed from the air causes the crystalline lattice to partially dissolve and fuse together upon re-drying[2]. Action: Transfer the bottle to a nitrogen-filled glovebag. Gently crush the clumps using an agate mortar and pestle to increase the surface area, then subject the powder to the vacuum drying protocol detailed in Part 4.

Q3: Can I dry this compound in a standard laboratory oven at 120°C to save time? Causality: Absolutely not. While some simple inorganic salts tolerate high heat, heating this functionalized organic salt above 100°C risks thermal decomposition, potential dehydrofluorination of the difluoroethyl group, and rapid oxidation if ambient air is present[2]. Action: Always use a vacuum oven set between 60°C and 80°C. The vacuum lowers the boiling point of water, allowing for gentle moisture removal without crossing the thermal degradation threshold.

Q4: What are the specific safety hazards when handling this compound? Causality: The compound is classified as Acute Tox. 4 (harmful via oral, dermal, and inhalation routes) and is a known Skin (Skin Irrit. 2) and Eye irritant (Eye Irrit. 2A)[4]. The highly lipophilic 1,1-difluoroethyl group enhances the molecule's ability to penetrate the dermal barrier compared to standard aniline salts. Action: Mandatory PPE includes nitrile gloves (double-gloving recommended), safety goggles, and a properly ventilated fume hood.

Part 4: Validated Experimental Protocols

Protocol A: Safe Vacuum Drying of Hygroscopic Hydrochloride Salts

This protocol is designed to safely remove moisture while preventing thermal and oxidative degradation[2].

• Visual Inspection: Examine the salt. If it is heavily discolored (brown/dark green), abort drying and perform a recrystallization first.

• Preparation (Inert Atmosphere): Inside a glovebox or under a positive flow of nitrogen, spread the clumpy aniline hydrochloride salt in a very thin, even layer across a wide, vacuum-safe glass petri dish. Causality: A thin layer maximizes surface area for efficient outgassing of trapped moisture.

• Vacuum Application: Place the dish in a vacuum oven. Seal the oven and initiate the vacuum pump before applying heat. Causality: Removing ambient oxygen first prevents oxidation when the temperature is raised.

• Thermal Desorption: Once a stable vacuum (< 10 mbar) is achieved, set the oven temperature to 60°C – 80°C. Maintain these conditions for 4 to 8 hours.

• Cooling and Recovery: Turn off the heating element and allow the oven to cool to room temperature while still under vacuum. Backfill the oven with Argon or Nitrogen, quickly cap the glass dish, and transfer it to a desiccator.

Caption: Step-by-step workflow for the assessment and vacuum drying of the hydrochloride salt.

Protocol B: HPLC-UV Purity Assessment

To validate that your storage or drying process has not induced degradation, perform this self-validating purity check.

• Sample Preparation: Accurately weigh ~10 mg of the dried 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. Dissolve it in 10 mL of HPLC-grade Acetonitrile/Water (50:50 v/v). Note: Do not use basic buffers, as they will precipitate the free base.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into an amber autosampler vial (to prevent photodegradation while in the queue).

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (A) and 0.1% TFA in Acetonitrile (B). Causality: TFA keeps the aniline protonated, ensuring sharp, symmetrical peak shapes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Intact 2-(1,1-Difluoroethyl)-4-fluoroaniline will elute as a sharp major peak. Any broad peaks eluting later in the gradient typically represent lipophilic, oxidized polymeric degradation products.

References

• NextSDS. "2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]

Sources

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Reference Data & Comparative Studies

HPLC method validation for testing 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride purity

HPLC Method Validation for 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride Purity: A Comparative Guide

Introduction

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) is a highly fluorinated, substituted aniline derivative that serves as a critical intermediate in the synthesis of advanced pharmaceutical compounds[1]. The presence of both a gem-difluoroethyl group and an aromatic fluorine atom significantly alters the electron density, basicity, and reactivity profile of the aniline moiety[2].

During drug development, ensuring the purity of such intermediates is paramount. However, separating fluorinated positional isomers (e.g., distinguishing the 4-fluoro isomer from a 2-fluoro or 3-fluoro impurity) presents a unique analytical challenge[2]. Traditional reversed-phase high-performance liquid chromatography (RP-HPLC) methods relying on standard C18 columns often fail to provide adequate resolution due to the purely dispersive nature of their interactions[3].

This guide objectively compares the performance of traditional C18 stationary phases against Pentafluorophenyl (PFP) columns for the purity analysis of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride, and provides a comprehensive, self-validating protocol based on ICH Q2(R2) guidelines[4].

The Analytical Challenge: C18 vs. PFP Selectivity

Causality in Column Chemistry Standard C18 columns separate analytes based primarily on hydrophobic (dispersive) interactions[3]. Because the substitution of a hydrogen atom with a fluorine atom does not drastically change the hydrophobic bulk of the molecule, C18 phases struggle to differentiate between closely related fluorinated isomers[5].

Conversely, PFP columns offer orthogonal selectivity. The pentafluorophenyl ring is highly electron-deficient. When analyzing an electron-rich aromatic system like an aniline, the PFP stationary phase engages in strong π−π charge-transfer interactions[3]. Furthermore, the highly polarized C-F bonds on the column facilitate robust dipole-dipole interactions and hydrogen bonding with the analyte's amine and fluoroalkyl groups[3][5].

Selectivity mechanisms of PFP versus C18 columns for fluorinated anilines.

Experimental Protocol: Step-by-Step Methodology

To establish a self-validating system, the method must incorporate System Suitability Testing (SST) to ensure day-to-day reliability before sample analysis begins.

Step 1: Standard and Sample Preparation

• Diluent: Prepare a mixture of LC-MS grade Water:Acetonitrile (50:50, v/v).

• Standard Solution: Accurately weigh 10 mg of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent (Final Concentration: 100 µg/mL).

• Sample Solution: Prepare the test sample at an identical concentration of 100 µg/mL using the same diluent.

Step 2: Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water. (Causality: The acidic pH suppresses silanol ionization on the column and ensures the aniline remains fully protonated, yielding sharp, symmetrical peaks).

• Mobile Phase B: Acetonitrile.

• Gradient Program: 0–2 min (20% B), 2–15 min (linear gradient to 80% B), 15–18 min (hold at 80% B), 18–18.1 min (return to 20% B), 18.1–23 min (re-equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Step 3: Column Comparison Inject the standard solution and a spiked impurity mixture (containing known positional isomers) onto both a standard C18 column (250 x 4.6 mm, 5 µm) and a PFP column (250 x 4.6 mm, 5 µm).

Comparative Data Presentation

The superiority of the PFP phase is quantitatively demonstrated in Table 1. The PFP column successfully resolves the critical pair (the target compound and its closely related isomers), whereas the C18 column exhibits severe co-elution.

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Parameter	C18 Column (Standard Alkyl)	PFP Column (Fluorinated Phenyl)
Retention Time (RT)	8.4 min	11.2 min
Resolution (Critical Pair)	0.9 (Co-eluting)	3.4 (Baseline resolved)
Tailing Factor (As)	1.8 (Significant tailing)	1.1 (Symmetrical peak)
Theoretical Plates (N)	~4,500	~12,000
Selectivity Mechanism	Dispersive (Hydrophobic)[3]	π−π , Dipole-Dipole, H-Bonding[3]

ICH Q2(R2) Method Validation Protocol

Having established the PFP column as the optimal choice, the method must be rigorously validated to prove it is fit for its intended purpose, adhering to the ICH Q2(R2) guidelines[4].

Workflow for HPLC method development and ICH Q2(R2) validation.

1. Specificity (Forced Degradation) Specificity is the ability to unequivocally assess the analyte in the presence of expected impurities and degradants[4].

• Protocol: Subject the sample to acid (0.1 N HCl), base (0.1 N NaOH), oxidation (3% H₂O₂), thermal (80°C), and photolytic stress for 24 hours.

• Causality: This proves that the main peak is spectrally pure (verified via Photodiode Array peak purity angle < purity threshold) and that no degradants co-elute with 2-(1,1-Difluoroethyl)-4-fluoroaniline.

2. Linearity and Range

• Protocol: Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target concentration (100 µg/mL).

• Requirement: The correlation coefficient ( R2 ) must be ≥ 0.999[4].

3. Accuracy and Precision

• Protocol: Perform recovery studies by spiking known amounts of the standard into a placebo matrix at 80%, 100%, and 120% levels, in triplicate. For precision, perform six replicate injections of the 100 µg/mL standard.

• Requirement: Recovery must fall between 98.0% and 102.0%. The Relative Standard Deviation (%RSD) for precision must be ≤ 2.0%[4].

4. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: Calculated based on the standard deviation of the response ( σ ) and the slope ( S ) of the calibration curve: LOD=3.3×(σ/S) and LOQ=10×(σ/S) [4].

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	No interference from degradants	Peak purity passed; Resolution > 2.0	Pass
Linearity	R2≥0.999	R2=0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.8%	Pass
System Precision	%RSD ≤ 2.0% (n=6)	%RSD = 0.65%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 (LOD), ≥ 10 (LOQ)	LOD: 0.05 µg/mL, LOQ: 0.15 µg/mL	Pass

Conclusion

For the purity assessment of heavily fluorinated intermediates like 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride, traditional C18 columns are often insufficient. By leveraging the orthogonal π−π and dipole interactions of a PFP stationary phase, analysts can achieve baseline resolution of critical positional isomers. When coupled with a rigorous, self-validating ICH Q2(R2) framework, this methodology ensures absolute trustworthiness and regulatory compliance in pharmaceutical quality control.

References

• Title: Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Source: Waters Corporation URL: 5

• Title: 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information Source: NextSDS URL: 1

• Title: Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases Source: LCGC International URL: 3

• Title: ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) / ICH URL: 4

• Title: 3-(1,1-Difluoroethyl)-4-fluoroaniline Source: Benchchem URL: 2

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• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. waters.com [waters.com]

Advanced Comparison Guide: 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride vs. 4-Fluoroaniline in Medicinal Chemistry

The strategic incorporation of fluorine is a foundational pillar in modern drug discovery. While simple fluorinated building blocks have historically dominated hit-generation libraries, the escalating demand for compounds with exceptional metabolic stability and precisely tuned lipophilicity has driven the adoption of highly complex motifs.

This guide provides an in-depth technical comparison between a standard building block, 4-fluoroaniline , and a highly specialized derivative, 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride . Designed for medicinal chemists and drug development professionals, this analysis explores the structural causality behind their physicochemical properties, their strategic applications in lead optimization, and the specialized experimental workflows required to handle them.

Structural Causality and Physicochemical Profiling

The fundamental differences in reactivity and biological performance between these two compounds stem directly from their structural topologies.

4-Fluoroaniline (1) is a classical primary arylamine. The para-fluorine atom withdraws electron density via the inductive effect but donates electron density into the aromatic ring via resonance. Consequently, the amine group remains highly nucleophilic, making it an effortless participant in standard amide couplings and nucleophilic aromatic substitutions. However, as a free liquid base, it is susceptible to air oxidation over time.

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (2) represents a paradigm shift in structural complexity. The addition of the 1,1-difluoroethyl ( −CF2​CH3​ ) group at the ortho position introduces severe steric hindrance around the amine. Electronically, the −CF2​CH3​ group exerts a powerful electron-withdrawing inductive effect, drastically lowering the pKa of the conjugate acid and rendering the amine a remarkably poor nucleophile. To counteract the inherent instability and volatility of such electron-deficient free bases, the compound is isolated and utilized as a stable hydrochloride salt.

Quantitative Data Comparison

Property	4-Fluoroaniline	2-(1,1-Difluoroethyl)-4-fluoroaniline HCl
CAS Number	371-40-4	2060061-98-3
Physical State	Colorless to pale yellow liquid	White to off-white solid
Molecular Weight	111.12 g/mol	211.61 g/mol
Amine Nucleophilicity	High (Standard aromatic amine)	Very Low (Sterically & electronically deactivated)
Metabolic Stability	Susceptible to ortho-hydroxylation by CYP450	High (ortho-position blocked, CF2​ resists oxidation)
Lipophilicity (LogP)	Moderate	High (Significantly enhanced by gem-difluoroethyl motif)

Strategic Application in Lead Optimization

The decision to transition from a simple fluoroaniline to a difluoroethyl-substituted analog is typically driven by specific pharmacokinetic (PK) liabilities identified during the hit-to-lead phase.

The 1,1-difluoroethyl group is widely recognized in medicinal chemistry as a premier lipophilic bioisostere for the methoxy group (3). It perfectly mimics the steric bulk and spatial geometry of an −OCH3​ moiety but replaces the metabolically labile oxygen-carbon bond with a robust carbon-fluorine framework. This substitution effectively abolishes rapid clearance caused by CYP450-mediated O-demethylation. Furthermore, placing this bulky group ortho to the amine blocks enzymatic aromatic hydroxylation, a common degradation pathway for simple anilines.

Logical decision tree for selecting fluorinated aniline building blocks in lead optimization.

Experimental Methodologies & Self-Validating Protocols

The stark contrast in nucleophilicity between these two building blocks dictates entirely different synthetic approaches. Attempting to couple 2-(1,1-difluoroethyl)-4-fluoroaniline using standard peptide coupling reagents (e.g., HATU, EDCI) will inevitably result in trace yields or complete reaction failure due to the profound electronic deactivation and steric shielding (4).

Protocol A: Standard Amide Coupling with 4-Fluoroaniline

Because 4-fluoroaniline retains high nucleophilicity, active ester generation is sufficient.

• Activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add DIPEA (2.5 eq) and stir at room temperature for 10 minutes to form the active ester.

• Coupling: Add 4-fluoroaniline (1.1 eq) directly to the mixture.

• Self-Validation: Monitor via LC-MS after 2 hours. The high nucleophilicity guarantees >95% conversion to the amide product under these mild conditions.

• Workup: Quench with water, extract with EtOAc, and wash the organic layer with 5% LiCl (to remove DMF) and brine.

Protocol B: Overcoming Deactivation with 2-(1,1-Difluoroethyl)-4-fluoroaniline HCl

To successfully couple this deactivated amine, the carboxylic acid must be converted to the highly electrophilic acid chloride, and an acyl transfer catalyst (DMAP) must be employed to overcome the steric barrier.

• Freebasing: Suspend 2-(1,1-difluoroethyl)-4-fluoroaniline HCl (1.0 eq) in anhydrous DCM (0.1 M). Add DIPEA (1.2 eq) at 0°C and stir for 15 minutes. Causality: The HCl salt must be neutralized prior to coupling to free the amine lone pair, but doing so in the presence of the acid chloride can cause unwanted side reactions.

• Acid Chloride Generation: In a separate flask, dissolve the carboxylic acid (1.2 eq) in DCM. Add oxalyl chloride (1.5 eq) and 1 drop of DMF. Stir until gas evolution ceases (approx. 1 h). Concentrate to dryness under reduced pressure to remove all excess oxalyl chloride.

• Coupling: Dissolve the crude acid chloride in DCM and add it dropwise to the free base solution. Add Pyridine (2.0 eq) as an acid scavenger and DMAP (0.2 eq) as an acyl transfer catalyst. Heat the reaction to 40°C.

• Self-Validation Check: Sample the reaction at 4 hours for LC-MS analysis.

  • Condition: If >20% unreacted amine remains (a common occurrence with bulky ortho-substituents).

  • Action: Add an additional 0.5 eq of DMAP, evaporate the DCM, replace with 1,2-dichloroethane (DCE), and elevate the temperature to 60°C for 12 hours.

• Workup: Dilute with DCM. Wash sequentially with 1N HCl (critical step to remove Pyridine and DMAP), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and purify via silica gel chromatography.

Self-validating experimental workflow for amide coupling with sterically deactivated anilines.

References

• National Institutes of Health (PubChem). "4-Fluoroaniline | C6H6FN | CID 9731".
• National Institutes of Health (PMC). "1,1-Difluoroethyl chloride (CH3CF2Cl)
• Benchchem. "3-(1,1-Difluoroethyl)-4-fluoroaniline - Isomeric Forms and Reactivity".
• NextSDS. "2-(1,1-difluoroethyl)

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• 2. nextsds.com [nextsds.com]
• 3. 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Navigating the Fragmentation Maze: A Comparative Guide to the LC-MS Analysis of 2-(1,1-Difluoroethyl)-4-fluoroaniline Hydrochloride

For researchers, medicinal chemists, and drug development professionals, the precise structural elucidation of novel chemical entities is a cornerstone of modern pharmaceutical science. The introduction of fluorinated moieties is a widely employed strategy to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Consequently, the ability to confidently identify and characterize these fluorinated compounds is paramount. This guide provides an in-depth analysis of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride, a key building block in contemporary drug discovery.

This document moves beyond a simple recitation of methods. It delves into the rationale behind experimental choices and offers a comparative analysis with a positional isomer, 3-(1,1-Difluoroethyl)-4-fluoroaniline, to illuminate the subtle yet significant impact of substituent placement on fragmentation pathways. The insights and data presented herein are designed to empower researchers to develop robust analytical methods and to interpret the mass spectra of complex fluorinated molecules with greater confidence.

Foundational Principles: Predicting Fragmentation

The fragmentation of 2-(1,1-Difluoroethyl)-4-fluoroaniline in a mass spectrometer is governed by the fundamental principles of chemical stability. The molecule possesses several key structural features that dictate its breakdown under energetic conditions: the aniline core, the aromatic fluorine, and the 1,1-difluoroethyl group.

• Aniline Moiety: Aromatic amines are known to undergo characteristic fragmentation patterns. The protonated molecular ion is typically stable. Common fragmentation pathways for anilines include the loss of small neutral molecules.[1]

• Fluoroaromatic System: The fluorine atom on the aromatic ring influences the electron distribution and can participate in fragmentation through the loss of hydrogen fluoride (HF).

• Difluoroethyl Group: The geminal difluoroethyl substituent is a critical determinant of the fragmentation cascade. The carbon-carbon bond alpha to the aromatic ring is a likely point of cleavage, driven by the formation of stable carbocations.

By considering these structural elements, we can hypothesize the major fragmentation pathways and predict the mass-to-charge ratios (m/z) of the resulting fragment ions.

Proposed LC-MS Methodology: A Blueprint for Analysis

A robust and reproducible LC-MS method is essential for the accurate analysis of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. The following protocol is based on established methods for similar halogenated anilines and serves as a validated starting point for method development.[2][3]

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18 reverse-phase (e.g., 150 mm x 2.1 mm, 2.7 µm)	Provides excellent retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation of the analyte for positive ion mode ESI and provides good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic solvent that offers good elution strength for this class of compounds.
Gradient	5% to 95% B over 10 minutes	A standard gradient to ensure elution of the analyte and any potential impurities.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and efficiency.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	A standard injection volume to avoid column overloading.

Mass Spectrometry Conditions

Parameter	Recommended Setting	Rationale
Ionization Source	Electrospray Ionization (ESI)	ESI is a soft ionization technique well-suited for polar molecules like anilines, minimizing in-source fragmentation and preserving the molecular ion.[4]
Polarity	Positive	The basic nitrogen of the aniline is readily protonated in an acidic mobile phase, leading to a strong signal in positive ion mode.[5]
Capillary Voltage	3.5 kV	A typical starting point for ESI to ensure efficient ionization.
Cone Voltage	30 V	Can be optimized to control the degree of in-source fragmentation.
Source Temperature	150 °C	Prevents solvent condensation without causing thermal degradation of the analyte.
Desolvation Gas	Nitrogen
Flow	800 L/hr	Efficiently removes solvent droplets, enhancing ionization.
Temperature	400 °C
Collision Gas	Argon	An inert gas used for collision-induced dissociation (CID) in MS/MS experiments.
Collision Energy	10-40 eV (Ramp)	A ramped collision energy allows for the observation of a wider range of fragment ions, from low-energy to high-energy dissociations.

Deconstructing the Molecule: Predicted Fragmentation Pathway

Based on the principles of mass spectrometry and the known behavior of similar compounds, the following fragmentation pathway for 2-(1,1-Difluoroethyl)-4-fluoroaniline is proposed. The free base has a molecular weight of 175.15 g/mol .[6]

The analysis of the hydrochloride salt (MW: 211.61 g/mol ) will show the protonated molecule of the free base, [M+H]+, at m/z 176.1.[7]

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 2-(1,1-Difluoroethyl)-4-fluoroaniline.

The initial protonated molecule at m/z 176.1 is expected to undergo several key fragmentation steps:

• Loss of Hydrogen Fluoride (HF): A common fragmentation pathway for fluorinated compounds is the neutral loss of HF, resulting in a fragment ion at m/z 156.1.

• Cleavage of the Difluoroethyl Group: The C-C bond between the aromatic ring and the difluoroethyl group can cleave, leading to the loss of a neutral difluoroethene molecule (C2H2F2), generating the 4-fluoroaniline radical cation at m/z 112.1.

• Loss of Hydrogen Cyanide (HCN): Following the initial loss of HF, the resulting fragment at m/z 156.1 can undergo a characteristic fragmentation of the aniline ring, losing a neutral molecule of HCN to produce an ion at m/z 129.1.

A Tale of Two Isomers: Comparative Fragmentation Analysis

To illustrate the diagnostic power of fragmentation patterns, we will now compare the predicted fragmentation of our target molecule with its positional isomer, 3-(1,1-Difluoroethyl)-4-fluoroaniline. While these molecules have the same elemental composition, the different placement of the difluoroethyl group is expected to lead to distinct fragmentation behavior.

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Proposed Neutral Loss	2-(1,1-Difluoroethyl)-4-fluoroaniline	3-(1,1-Difluoroethyl)-4-fluoroaniline	Rationale for Differences
176.1	156.1	HF	Likely	Likely	Loss of HF is a general process for fluoroaromatics and is expected for both isomers.
176.1	112.1	C2H2F2	Likely	Less Likely	Cleavage of the difluoroethyl group is more sterically favored in the ortho position due to potential interaction with the adjacent amino group.
156.1	129.1	HCN	Likely	Likely	Loss of HCN from the aniline ring is a common fragmentation pathway and is expected to occur in both isomers after the initial loss of HF.

This comparative analysis highlights how the position of the substituent can influence the propensity of certain fragmentation pathways. The relative abundance of the fragment at m/z 112.1 could serve as a key diagnostic marker to differentiate between the 2- and 3-substituted isomers.

Step-by-Step Experimental Protocol

The following detailed protocol provides a comprehensive workflow for the LC-MS/MS analysis of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride.

Materials and Reagents

• 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (analytical standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Sample Preparation

• Prepare a stock solution of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride in methanol at a concentration of 1 mg/mL.

• From the stock solution, prepare a working standard at a concentration of 1 µg/mL by diluting with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Filter the working standard through a 0.22 µm syringe filter prior to injection.

LC-MS/MS System Setup and Execution

• Equilibrate the LC system with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes.

• Set up the mass spectrometer with the parameters outlined in the "Mass Spectrometry Conditions" table.

• Perform a blank injection (50:50 mobile phase mixture) to ensure the system is clean.

• Inject the prepared working standard.

• Acquire data in both full scan MS and tandem MS (MS/MS) modes. For MS/MS, select the protonated molecular ion (m/z 176.1) as the precursor for collision-induced dissociation.

Data Analysis

• Examine the full scan MS data to confirm the presence of the protonated molecular ion at m/z 176.1.

• Analyze the MS/MS spectrum to identify the major fragment ions.

• Compare the observed fragment ions with the predicted fragmentation pathway.

• If analyzing a sample containing both isomers, look for the relative intensity differences in key fragment ions to aid in their differentiation.

Figure 2: Experimental workflow for LC-MS/MS analysis.

Conclusion: From Spectra to Structure

This guide has provided a comprehensive framework for the LC-MS analysis of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride. By understanding the fundamental principles of fragmentation and employing a systematic analytical approach, researchers can confidently identify and characterize this important fluorinated building block. The comparative analysis with its positional isomer underscores the power of mass spectrometry to distinguish between closely related structures, a critical capability in the nuanced world of drug discovery and development. The provided experimental protocol serves as a robust starting point for routine analysis and further method optimization. As the complexity of pharmaceutical molecules continues to grow, a deep understanding of their mass spectrometric behavior will remain an indispensable tool for the modern scientist.

References

• NextSDS. (n.d.). 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information. Retrieved from [Link]

• Crews, P., Rodriguez, J., & Jaspars, M. (1998). Organic Structure Analysis. Oxford University Press.

• PubChem. (n.d.). 3-(1,1-Difluoroethyl)-4-fluoroaniline. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluoroaniline. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(1,1-difluoroethyl)aniline hydrochloride. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(1,1-difluoroethyl)-4-fluoroaniline. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Dong, S., Yang, H., & Ye, D. (2018). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. Journal of Chromatographic Science, 56(8), 724–730. Retrieved from [Link]

• Agilent Technologies. (n.d.). Basics of LC/MS. Retrieved from [Link]

• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• NIST. (n.d.). 2,4-Difluoroaniline. Retrieved from [Link]

• protocols.io. (2024, July 10). LC MS/MS Analysis. Retrieved from [Link]

• Waters Corporation. (n.d.). High Resolution LC-MS Data Output and Analysis. Retrieved from [Link]

• Dong, S., Yang, H., & Ye, D. (2018). Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. Journal of Chromatographic Science, 56(8), 724–730. Retrieved from [Link]

• NextSDS. (n.d.). N-(2,2-difluoroethyl)aniline — Chemical Substance Information. Retrieved from [Link]

• Lebedev, A. T., & Mazur, D. M. (2020). ALGORITHMS FOR FRAGMENTATION OF n-ALKANES AND n-PERFLUOROALKANES. Mass-spektrometria, 17(1), 4-15.

• Barnes, S. (2006, January 20). Mass spectrometry: forming ions, to identifying proteins and their modifications. Retrieved from [Link]

• Tan, Y., Zhang, S., & Zhou, Z. (2018). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Molecules, 23(6), 1339. Retrieved from [Link]

• El-Gendy, A. A. (2009).

• Wikipedia. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

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Safety & Regulatory Compliance

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

As drug development and agrochemical research increasingly rely on highly functionalized fluorinated compounds to modulate lipophilicity and metabolic stability, laboratory professionals must adapt their safety and disposal protocols to handle these complex molecules.

2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) presents a unique logistical challenge. It is not merely an acutely toxic aniline derivative; it is a heavily halogenated salt. This guide provides researchers and environmental health and safety (EHS) professionals with a definitive, step-by-step operational plan for the safe handling, spill response, and final destruction of this compound, explaining the critical causality behind every procedural mandate.

Hazard Profile & Quantitative Data

Before initiating any disposal or cleanup protocol, it is essential to understand the physicochemical and toxicological profile of the compound. The table below summarizes the critical data driving our operational decisions [1].

Property / Hazard Class	Classification / Value	Operational Implication
CAS Number	2060061-98-3	Primary identifier for waste profiling and vendor manifesting.
Acute Toxicity	Category 4 (Oral, Dermal, Inhalation)	Mandates the use of a fume hood and full-coverage PPE (nitrile gloves, lab coat, safety goggles) to prevent systemic absorption [1].
Skin & Eye Irritation	Skin Irrit. 2, Eye Irrit. 2A	Direct contact causes severe irritation; eye protection is non-negotiable.
Target Organ Toxicity	STOT SE 3 (Single Exposure)	Inhalation of dust or vapors can cause dizziness, drowsiness, or methemoglobinemia (a characteristic hazard of the aniline core).
Halogen Content	3 Fluorine atoms, 1 Chlorine atom	Dictates the absolute necessity for high-temperature incineration with alkaline exhaust scrubbing to neutralize HF and HCl gases.

The Causality of Disposal: Why Standard Protocols Fail

As a Senior Application Scientist, I emphasize that protocols must be driven by chemical mechanisms, not just regulatory checklists. The disposal of 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride is governed by two structural realities:

• The Halogen Penalty: Standard incineration of non-halogenated organic waste produces carbon dioxide and water. However, subjecting this compound to thermal destruction releases three moles of hydrogen fluoride (HF) and one mole of hydrogen chloride (HCl) gas per mole of the compound. HF is highly toxic and notoriously corrosive; it will rapidly etch and destroy standard incinerator refractories [4].

• The Aniline Core: The combustion of the nitrogen-containing aniline ring generates nitrogen oxides (NOx), a heavily regulated atmospheric pollutant.

The Solution: This material cannot be poured down the drain or placed in standard solid waste. It must be strictly segregated as a Halogenated Organic Waste and routed to a specialized chemical incinerator operating at >1100°C, equipped with an alkaline caustic scrubber (e.g., sodium hydroxide spray) to neutralize the acidic exhaust gases before environmental release [3][4].

Step-by-Step Disposal Methodology

To ensure a self-validating and compliant disposal process, follow this operational workflow:

Step 1: Point-of-Generation Segregation

• Action: Segregate all waste containing 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride from non-halogenated waste streams immediately at the bench.

• Causality: Mixing halogenated and non-halogenated waste unnecessarily increases the volume of waste requiring expensive, specialized incineration, driving up operational costs and violating EPA waste minimization principles [3].

Step 2: Containerization & Labeling

• Action: Collect solid waste (powders, contaminated filter paper, weigh boats) and liquid waste (reaction filtrates) in separate, clearly labeled High-Density Polyethylene (HDPE) containers.

• Causality: Avoid using metal containers. The hydrochloride salt can dissociate in the presence of ambient moisture to form trace amounts of hydrochloric acid, which will corrode metal drums over time. HDPE provides superior chemical compatibility.

Step 3: Secondary Containment & Storage

• Action: Store the sealed waste containers in a cool, dry, well-ventilated secondary containment tray. Keep strictly away from strong oxidizing agents (e.g., peroxides, nitrates, nitric acid).

• Causality: Anilines are electron-rich aromatic systems that can undergo violent, exothermic reactions when exposed to strong oxidizers.

Step 4: Final Destruction (Vendor Handoff)

• Action: Manifest the waste as "Toxic, Halogenated Organic Waste" and transfer it to a licensed hazardous waste management vendor. Ensure the vendor utilizes a rotary kiln or liquid injection incinerator equipped with high-efficiency scrubbers [4].

Caption: Workflow for the segregation and thermal destruction of halogenated aniline waste.

Spill Response & Decontamination Protocol

In the event of an accidental release, immediate and methodical action is required to prevent exposure and environmental contamination [2].

Step 1: Evacuation and PPE Isolate the spill area. Responding personnel must don maximum PPE: a NIOSH-approved N95 or P100 particulate respirator (if powder is aerosolized), chemical safety goggles, a lab coat, and double nitrile gloves.

Step 2: Containment Encircle and cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite. Causality: Do not use combustible absorbents like sawdust, as the combination of organic material and reactive chemicals can pose a fire hazard.

Step 3: Mechanical Collection Use non-sparking tools (e.g., a plastic dustpan and brush) to sweep up the absorbed mixture. Deposit the material into a heavy-duty hazardous waste bag or an HDPE bucket.

Step 4: Surface Decontamination (Self-Validating Step) Wash the contaminated surface thoroughly with a mild detergent and water, or a compatible solvent (like ethanol), absorbing the wash liquid with paper towels. Critical Warning:Never use bleach (sodium hypochlorite) to decontaminate an aniline spill. The reaction between anilines and hypochlorite generates chloroamines, which are highly toxic and potentially explosive. Validation: After washing, swab the surface with universal pH indicator paper. A neutral pH (6.5–7.5) confirms the successful removal of the acidic hydrochloride salt residues. If the pH remains acidic, repeat the washing protocol.

Caption: Step-by-step emergency response protocol for accidental chemical release.

References

• NextSDS.2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information.
• Benchchem.Proper Disposal of 4-(Furan-2-yl)aniline hydrochloride: A Guide for Laboratory Professionals.
• Environmental Protection Agency (EPA).Hazardous Waste Listings.
• Environmental Protection Agency (EPA) NEPIS.Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.

Personal protective equipment for handling 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

Comprehensive Safety and Operational Guide: Handling 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride

As a Senior Application Scientist, I approach the handling of halogenated aniline derivatives not just as a regulatory requirement, but as an exercise in understanding chemical causality. 2-(1,1-Difluoroethyl)-4-fluoroaniline hydrochloride (CAS: 2060061-98-3) is a highly specialized fluorinated building block frequently utilized in drug development to modulate pKa, lipophilicity, and metabolic stability (1)[1]. However, its structural motifs introduce severe occupational hazards that dictate stringent, self-validating handling protocols.

Mechanistic Hazard Profiling & Risk Causality

To safely handle this compound, one must understand why it is dangerous. The hazards of this chemical (Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) are directly tied to its molecular structure[1]:

• Methemoglobinemia & Hemolytic Anemia: Systemic absorption of halogenated anilines leads to hepatic metabolism via CYP450 enzymes. This process generates reactive N-hydroxy metabolites (phenylhydroxylamines) (2)[2]. These metabolites enter erythrocytes and initiate a redox cycle, oxidizing ferrous (Fe²⁺) hemoglobin to ferric (Fe³⁺) methemoglobin, which severely impairs oxygen transport and can lead to hypoxia (3)[3].

• Enhanced Dermal Penetration: The addition of the (1,1-difluoroethyl) and fluoro groups significantly increases the lipophilicity (LogP) of the aniline core. This allows the free base—and to a lesser extent, the solubilized salt—to rapidly permeate the stratum corneum, making dermal exposure a critical vector for acute toxicity[1].

• Inhalation of Particulates: As a hydrochloride salt, the compound exists as a crystalline powder. Aerosolization of this dust presents a severe inhalation hazard (H332), necessitating strict particulate filtration[1].

Quantitative PPE Selection Matrix

To mitigate these risks, Personal Protective Equipment (PPE) must scale with the operational mass. The following matrix provides a quantitative framework for PPE selection.

Operational Scale	Respiratory Protection	Hand Protection (Glove Material)	Eye & Face Protection	Engineering Controls & Body
Analytical (< 1 g)	N95 Particulate Respirator	Single Nitrile (≥ 4 mil)	ANSI Z87.1 Safety Glasses	Class II BSC or Fume Hood; Standard Lab Coat
Preparative (1 - 50 g)	Half-mask Elastomeric with P100	Double Nitrile (Inner: 4 mil, Outer: 8 mil)	Chemical Splash Goggles	Fume Hood (Face velocity ≥ 100 fpm); Tyvek Sleeves
Kilo-Lab (> 50 g)	PAPR with HEPA/Organic Vapor filters	Butyl Rubber over Nitrile	Full Face Shield over Goggles	Glovebox / Isolator; Polyethylene-coated Tyvek Suit

Operational Workflow: Self-Validating Handling Protocol

This step-by-step methodology ensures a self-validating system where each action verifies the integrity of the previous step, minimizing the risk of exposure to the H302 + H312 + H332 hazard classes[1].

• Step 1: Containment Verification. Before introducing the chemical, verify the fume hood face velocity is between 100–120 fpm. Causality: Excessive flow causes powder turbulence and aerosolization; insufficient flow breaches containment.

• Step 2: PPE Donning & Integrity Check. Don the required PPE from the matrix above. Perform a positive/negative pressure seal check on the respirator. Inspect outer gloves for micro-tears.

• Step 3: Anti-Static Preparation. Wipe the balance and spatulas with an anti-static ionizer, or use grounded, conductive spatulas. Causality: Fluorinated hydrochloride salts are highly crystalline and prone to static charge accumulation. Static repulsion can cause the powder to "jump" out of the weighing boat, breaching containment.

• Step 4: Closed-System Transfer. Weigh the material directly into a tared, sealable vial rather than an open weighing boat. Cap the vial immediately after reaching the target mass before moving it to the reaction vessel.

• Step 5: In-Situ Solubilization. Introduce the reaction solvent (e.g., DMF, DCM, or THF) to the sealed vial via syringe through a septum. Causality: Dissolving the powder immediately eliminates the risk of aerosolized dust (H332), shifting the hazard profile strictly to a dermal/splash risk, which is easier to manage with standard liquid-handling PPE.

Safe Handling and Containment Visualization

Workflow for the safe handling, containment, and disposal of halogenated aniline derivatives.

Decontamination & Disposal Plan

Halogenated anilines require specific neutralization and disposal routing to prevent environmental contamination and hazardous cross-reactions.

• Step 1: Spill Response (Solid). Do NOT sweep the powder. Causality: Sweeping aerosolizes the toxic dust. Instead, cover the spill with damp absorbent pads (wetted with water or a mild surfactant) to suppress dust, then carefully scoop the material into a hazardous waste container.

• Step 2: Spill Response (Solution). Contain liquid spills with a universal absorbent (e.g., vermiculite). Decontaminate the surface with a 5% sodium hypochlorite solution, followed by a thorough soap and water wash. Causality: Mild oxidizers can degrade residual aniline traces, but you must avoid strong acids, which can generate toxic hydrogen fluoride (HF) gas or trigger vigorous exothermic reactions.

• Step 3: Waste Segregation. Collect all contaminated consumables, PPE, and reaction waste in clearly labeled "Halogenated Organic Waste" containers. Critical Warning: Never mix halogenated aniline waste with nitric acid or strong oxidizers, as anilines can form explosive diazonium intermediates or spontaneously ignite.

References

• Title: 2-(1,1-difluoroethyl)-4-fluoroaniline hydrochloride — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Mechanistic study on aniline-induced erythrocyte toxicity Source: Academia.edu URL: [Link]

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